Technical Documentation Center

4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine
  • CAS: 1225657-09-9

Core Science & Biosynthesis

Foundational

Biological Activity of Thiazole-Imidazole Hybrid Scaffolds: A Technical Guide

Executive Summary The fusion of thiazole and imidazole heterocycles represents a "privileged scaffold" strategy in modern medicinal chemistry. This hybrid architecture exploits the distinct pharmacophoric properties of b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The fusion of thiazole and imidazole heterocycles represents a "privileged scaffold" strategy in modern medicinal chemistry. This hybrid architecture exploits the distinct pharmacophoric properties of both rings: the thiazole moiety offers lipophilicity and metabolic stability (often mimicking the peptide bond), while the imidazole ring serves as a versatile hydrogen bond donor/acceptor and a metal-coordinating ligand (crucial for heme-iron targeting in CYP enzymes). This guide analyzes the structural rationale, therapeutic efficacy, and experimental validation of these hybrids, specifically targeting oncology (EGFR/Tubulin), neurodegeneration (AChE), and infectious diseases.

Part 1: Structural Rationale & SAR Logic

The biological potency of thiazole-imidazole hybrids is not accidental; it is a result of precise molecular recognition capabilities.

Pharmacophoric Synergy
  • Thiazole Core ( The "Anchor"):

    • Role: Acts as a bioisostere for the peptide bond (-CONH-), improving oral bioavailability and resistance to proteolytic cleavage.

    • Interaction: The sulfur atom enhances lipophilicity (LogP modulation), facilitating membrane permeability, while the

      
      -electron system engages in 
      
      
      
      -
      
      
      stacking with aromatic residues (e.g., Phe, Trp) in receptor binding pockets.
  • Imidazole Head (The "Warhead"):

    • Role: Functions as a general base or nucleophile. In metalloenzymes (e.g., CYP51, Carbonic Anhydrase), the N3 nitrogen coordinates directly with the metal ion (Fe²⁺/Zn²⁺).

    • Interaction: Forms critical hydrogen bonds with polar residues (e.g., Ser, Thr, Tyr) in kinase hinge regions.

Structure-Activity Relationship (SAR) Map

The following diagram illustrates the validated substitution patterns that drive biological activity.

SAR_Logic Hybrid Thiazole-Imidazole Hybrid Core Thiazole_C2 Thiazole C2 Position: Hydrazone/Amide Linkers (↑ Metabolic Stability) Hybrid->Thiazole_C2 Thiazole_C4 Thiazole C4 Position: Aryl/Heteroaryl Groups (↑ Lipophilicity/Specificity) Hybrid->Thiazole_C4 Imid_N1 Imidazole N1 Position: Bulky Aryl/Alkyl Groups (Hydrophobic Pocket Filling) Hybrid->Imid_N1 Imid_C2 Imidazole C2 Position: Electron Withdrawing Groups (Modulates pKa) Hybrid->Imid_C2 Anticancer Anticancer (EGFR/Tubulin) Req: C4-Aryl + N1-Benzyl Thiazole_C4->Anticancer Imid_N1->Anticancer Antimicrobial Antimicrobial (CYP51) Req: N1-Alkyl + C2-H Imid_N1->Antimicrobial

Figure 1: SAR Logic Map detailing critical substitution points on the hybrid scaffold and their impact on therapeutic class.

Part 2: Therapeutic Applications & Data[1][2][3][4][5][6][7]

Oncology: Kinase Inhibition & Apoptosis

Thiazole-imidazole hybrids have shown exceptional potency against Epidermal Growth Factor Receptor (EGFR) and Tubulin polymerization.

Mechanism of Action:

  • EGFR Inhibition: The scaffold fits into the ATP-binding pocket of the kinase domain. The imidazole nitrogen forms a hydrogen bond with Met793 (hinge region), while the thiazole ring occupies the hydrophobic region II.

  • Tubulin Targeting: Hybrids bind to the colchicine-binding site, inhibiting microtubule assembly and causing G2/M phase cell cycle arrest.

Quantitative Data Summary:

Compound IDTargetCell LineIC50 (µM)Reference DrugRef.[1][2][3] Drug IC50 (µM)
Hybrid 39 EGFR / HER2MCF-7 (Breast)0.153 / 0.108Sorafenib2.85
Hybrid 14b TubulinHeLa (Cervical)0.022Millepachine2.15
Hybrid 57 EGFRPC3 (Prostate)0.04Erlotinib0.03 (approx)
Bis-Hybrid 16b HepG2HepG2 (Liver)0.86Doxorubicin1.20
Neurodegeneration: Cholinesterase Inhibition

In Alzheimer's disease pathology, these hybrids act as dual inhibitors of Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE).[4][5][6]

  • Binding Mode: The scaffold spans the catalytic anionic site (CAS) and the peripheral anionic site (PAS) of the enzyme.

  • Key Data: Benzimidazole-thiazole hybrid 3e demonstrated an IC50 of 9.26 nM against AChE, surpassing the standard drug Donepezil (16.43 nM) [8].[5]

Antimicrobial: CYP51 Inhibition

The hybrids target sterol 14α-demethylase (CYP51), a cytochrome P450 enzyme essential for ergosterol biosynthesis in fungi.

  • Key Insight: The N3 of the imidazole coordinates with the heme iron, blocking substrate access.

  • Potency: Thiazolyl-imidazole derivatives often exhibit MIC values < 1 µg/mL against Candida albicans, comparable to Fluconazole.

Part 3: Mechanism of Action Visualization

The following diagram elucidates the dual-pathway mechanism often observed in anticancer thiazole-imidazole hybrids: EGFR inhibition leading to downstream apoptosis.

Mechanism_Pathway Ligand EGF Ligand Receptor EGFR (Tyrosine Kinase) Ligand->Receptor Activation PI3K PI3K / AKT Pathway Receptor->PI3K MAPK RAS / RAF / MEK Pathway Receptor->MAPK Inhibitor Thiazole-Imidazole Hybrid (ATP Competitive Inhibitor) Inhibitor->Receptor Blocks Autophosphorylation Bax Bax (Pro-apoptotic) UPREGULATION Inhibitor->Bax Indirect Activation Bcl2 Bcl-2 (Anti-apoptotic) DOWNREGULATION PI3K->Bcl2 Inhibition blocked Caspase Caspase-3 / 7 Activation Bcl2->Caspase Releases inhibition Bax->Caspase Activates Apoptosis Apoptosis / Cell Death Caspase->Apoptosis

Figure 2: Dual-mechanism pathway showing EGFR blockade and subsequent induction of the intrinsic apoptotic cascade.

Part 4: Validated Experimental Protocols

To ensure reproducibility and trustworthiness (E-E-A-T), the following protocols include specific quality control steps often omitted in general literature.

Protocol 1: In Vitro Cytotoxicity Assay (MTT)

Objective: Determine the IC50 of hybrids against cancer cell lines.

Reagents:

  • MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (5 mg/mL in PBS).

  • Solvent: DMSO (Dimethyl sulfoxide).[7]

  • Control Drug: Doxorubicin or Erlotinib.

Workflow:

  • Seeding: Plate cells (e.g., MCF-7) at density

    
     cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂.
    
  • Treatment: Add test compounds (dissolved in DMSO) in serial dilutions (0.1 µM to 100 µM).

    • Critical Control: Final DMSO concentration must be < 0.1% to avoid solvent toxicity.

    • Blank Control: Media only (no cells).

    • Vehicle Control: Cells + 0.1% DMSO.

  • Incubation: Incubate for 48h.

  • Development: Add 20 µL MTT reagent per well. Incubate 4h (purple formazan crystals form).

  • Solubilization: Aspirate media. Add 100 µL DMSO to dissolve crystals. Shake for 10 min.

  • Readout: Measure absorbance at 570 nm using a microplate reader.

  • Validation: Calculate Z-factor. A Z-factor > 0.5 confirms the assay is robust.

Protocol 2: General Synthesis Workflow (Hantzsch Method)

Objective: Synthesize the Thiazole-Imidazole Hybrid.

  • Step A (Thiosemicarbazone Formation): React an aldehyde-substituted imidazole with thiosemicarbazide in ethanol (Reflux, 2-4h). Catalysis: Acetic acid drops.

  • Step B (Hantzsch Cyclization): React the thiosemicarbazone intermediate with an

    
    -haloketone (e.g., phenacyl bromide) in ethanol/DMF.
    
  • Step C (Purification): Neutralize with NaHCO₃. Filter precipitate. Recrystallize from Ethanol/DMF mixture.

    • Purity Check: TLC (Hexane:Ethyl Acetate 7:3).

    • Identity Check: ¹H-NMR (Look for thiazole proton singlet ~7.0-8.0 ppm).

Part 5: References

  • Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications. RSC Advances. Link

  • New thiazole-based derivatives as EGFR/HER2 and DHFR inhibitors. European Journal of Medicinal Chemistry. Link[3]

  • Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry. Molecules. Link

  • Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids. Frontiers in Chemistry. Link

  • Synthesis and SAR Study of the Novel Thiadiazole-Imidazole Derivatives. Chemical and Pharmaceutical Bulletin. Link

  • Green Synthesis and Anticancer Activity of New Bis-imidazole-thiazole Hybrids. Letters in Drug Design & Discovery. Link

  • Biological Applications of Imidazothiazole Scaffolds: A Current Review. JACS Directory. Link

  • The design strategy of the new benzimidazole–thiazole hybrids as potent cholinesterase inhibitors. Journal of Molecular Structure. Link

  • Evaluation of anti-bacterial effects of some novel thiazole and imidazole derivatives. Iranian Journal of Microbiology. Link

  • Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold. Molecules. Link

Sources

Exploratory

The Intricate Dance of Atoms: A Technical Guide to the Structure-Activity Relationship of Thiazole-Imidazole Compounds

For Researchers, Scientists, and Drug Development Professionals In the relentless pursuit of novel therapeutics, the strategic combination of privileged heterocyclic scaffolds has emerged as a powerful approach in medici...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics, the strategic combination of privileged heterocyclic scaffolds has emerged as a powerful approach in medicinal chemistry. Among these, the fusion of thiazole and imidazole rings has garnered significant attention, yielding a plethora of compounds with diverse and potent biological activities. This technical guide delves into the core principles governing the structure-activity relationship (SAR) of these fascinating hybrid molecules, offering insights for the rational design of next-generation therapeutic agents. We will explore the nuances of their anticancer, antimicrobial, and anti-inflammatory properties, supported by detailed experimental protocols and visual representations of key concepts.

The Allure of Heterocycles: Thiazole and Imidazole in Drug Design

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a cornerstone in medicinal chemistry, featuring in numerous clinically approved drugs.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions make it a versatile pharmacophore.[1] Similarly, the imidazole ring, another five-membered aromatic heterocycle with two nitrogen atoms, is a fundamental component of many biologically active molecules, including the essential amino acid histidine.[3][4] Imidazole derivatives are known to exhibit a wide array of pharmacological effects, including anticancer, antifungal, and antihypertensive activities.[2][3][4]

The rationale behind combining these two powerful moieties lies in the potential for synergistic effects, where the resulting hybrid molecule exhibits enhanced potency, selectivity, or improved pharmacokinetic properties compared to its individual components. This guide will dissect the structural features that govern this synergy.

Unraveling the Anticancer Potential: A Tale of Two Rings

Thiazole-imidazole hybrids have emerged as a promising class of anticancer agents, with their mechanism of action often involving the inhibition of critical cellular targets like protein kinases and tubulin polymerization.[5] The SAR of these compounds is a delicate interplay of substitutions on both heterocyclic rings and the nature of the linking moiety.

The Core Scaffold and Key Substitutions

A generalized structure of a biologically active thiazole-imidazole hybrid is depicted below. The SAR exploration primarily revolves around modifications at the R1, R2, and R3 positions.

Caption: Generalized structure of a thiazole-imidazole hybrid highlighting key positions for SAR studies.

Decoding the Substituent Effects
  • At the Thiazole Ring (R1 and R2):

    • Position 2 (R2): The nature of the substituent at the 2-position of the thiazole ring is critical. Studies have shown that the presence of a phenylureido group at this position often leads to significant cytotoxic activity against various cancer cell lines.[4] In contrast, compounds with a free amino group at the same position tend to exhibit reduced or no activity.[4]

    • Position 4: A methyl-carboxylate moiety at the 4-position has been associated with potent anticancer effects, particularly when combined with a phenylureido group at the 2-position.[4]

    • Position 5 (part of the core): The substituent at the 5-position of the thiazole, often an aryl group, also modulates activity. For instance, a para-tolyl group at this position has been shown to enhance the inhibitory effect on the viability of breast cancer and leukemia cell lines.[4]

  • At the Imidazole Ring (R3):

    • Substitutions on the imidazole nitrogen (R3) significantly influence activity. The placement of an aliphatic group on the imidazole nitrogen can sometimes lead to a loss of activity, suggesting that an aromatic or specific polar group might be preferred for optimal interaction with the biological target.[5]

  • The Linker Moiety: The linker connecting the thiazole and imidazole rings is not merely a spacer but an active participant in the molecule's overall conformation and binding affinity. The length and flexibility of the linker can dictate the relative orientation of the two heterocyclic rings, which is crucial for fitting into the binding pocket of the target protein.

Quantitative Insights into Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of representative thiazole-imidazole derivatives against different cancer cell lines.

Compound IDR1 (Thiazole-5)R2 (Thiazole-2)R3 (Imidazole-N)Cell LineIC50 (µM)Reference
1 p-tolylPhenylureido-MCF-722[4]
2 BenzylPhenylureido-MCF-7>50[4]
3 p-tolylAmino-K562Inactive[4]
4 ---MCF-76.30[5]
5 ---MCF-75.96[5]

Note: The specific substitutions for compounds 4 and 5 were not fully detailed in the provided search snippets, but their IC50 values are included to demonstrate the range of potencies observed in this class of compounds.

Combating Microbial Threats: The Antimicrobial SAR

Thiazole-imidazole hybrids have also demonstrated significant potential as antimicrobial agents, active against a range of pathogenic bacteria and fungi.[6][7] The SAR in this context often revolves around the molecule's ability to disrupt microbial cell membranes or inhibit essential enzymes.[8]

Structural Determinants of Antimicrobial Action
  • Substitutions on the Imidazole Ring: The introduction of specific groups like hydroxyl (-OH), methoxy (-OCH3), nitro (-NO2), and halogens (Cl, Br) to the imidazole framework has been shown to enhance both antibacterial and antifungal activities.[9][10]

  • The Thiazole Moiety: The thiazole ring itself is a well-established pharmacophore in many antimicrobial drugs.[11] Its presence in the hybrid structure is crucial for the observed biological activity.

  • Combined Influence: The overall antimicrobial potency is a result of the combined electronic and steric properties of the substituents on both rings. For instance, some studies have shown that while the imidazole derivatives alone may lack inhibitory effects, their combination with a thiazole moiety can lead to potent antimicrobial agents.

Representative Antimicrobial Activity

The table below showcases the minimum inhibitory concentrations (MIC) of selected thiazole-imidazole compounds against various microbial strains.

Compound IDMicrobial StrainMIC (µg/mL)Reference
Thiazole Derivative A Shigella dysenteriae125
Thiazole Derivative B Proteus mirabilis1000
Thiazole Derivative C Listeria monocytogenes1000

Quelling Inflammation: The Anti-inflammatory SAR

The anti-inflammatory properties of thiazole-imidazole derivatives are another area of active research.[12][13] These compounds often exert their effects by inhibiting key enzymes in the inflammatory cascade, such as cyclooxygenases (COX).[12]

Key Structural Features for Anti-inflammatory Activity
  • Substitution Pattern on the Thiazole Ring: The arrangement of substituents on the thiazole ring is a key determinant of anti-inflammatory potency. For example, the presence of a 1,3,4-oxadiazole-2(3H)-thione or a pyrazole moiety at the 4-position of the thiazole ring has been associated with prominent and consistent anti-inflammatory activity.[14]

  • Aryl Substituents: The nature of aryl substituents on the heterocyclic cores can significantly impact activity. Electron-withdrawing or electron-donating groups on these aryl rings can modulate the electronic properties of the entire molecule, influencing its interaction with target enzymes.

Experimental Protocols: A Guide to Synthesis and Evaluation

To facilitate further research in this area, this section provides detailed, step-by-step methodologies for the synthesis of a generic thiazole-imidazole scaffold and for the evaluation of its biological activities.

Synthesis of a Thiazole-Imidazole Hybrid

This protocol describes a general method for the synthesis of thiazole-imidazole derivatives, which can be adapted based on the desired target molecule.

Step 1: Synthesis of the Thiazole Intermediate (Hantzsch Thiazole Synthesis) [12]

  • To a solution of an appropriate α-haloketone (1 mmol) in ethanol (20 mL), add a substituted thiourea or thioamide (1 mmol).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water and collect the precipitated solid by filtration.

  • Wash the solid with water and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified 2-aminothiazole derivative.

Step 2: Synthesis of the Imidazole Intermediate

  • The synthesis of the imidazole core can be achieved through various methods, such as the Radziszewski synthesis or by reacting an α-dicarbonyl compound with an aldehyde and ammonia.

Step 3: Coupling of the Thiazole and Imidazole Moieties

  • To a solution of the synthesized 2-aminothiazole derivative (1 mmol) in a suitable solvent (e.g., DMF), add a reactive derivative of the imidazole intermediate (e.g., an acyl chloride or a compound with a good leaving group) (1 mmol) and a base (e.g., triethylamine).

  • Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Work up the reaction by pouring it into water and extracting the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the final thiazole-imidazole hybrid.

Synthesis_Workflow Start Starting Materials (α-haloketone, thiourea) Step1 Step 1: Hantzsch Thiazole Synthesis (Reflux in Ethanol) Start->Step1 Thiazole_Intermediate 2-Aminothiazole Derivative Step1->Thiazole_Intermediate Step3 Step 3: Coupling Reaction (Base, Solvent) Thiazole_Intermediate->Step3 Imidazole_Intermediate Imidazole Intermediate Imidazole_Intermediate->Step3 Step2 Step 2: Synthesis of Imidazole Core Purification Purification (Column Chromatography) Step3->Purification Final_Product Thiazole-Imidazole Hybrid Purification->Final_Product

Caption: A generalized workflow for the synthesis of thiazole-imidazole hybrids.

In Vitro Anticancer Activity: MTT Assay[6][16][17]

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

  • Cancer cell line of choice (e.g., MCF-7, HepG2)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • Thiazole-imidazole test compounds

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • 96-well plates

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium and add them to the wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

MTT_Assay_Workflow Start Seed Cells in 96-well Plate Incubate1 Incubate for 24h Start->Incubate1 Treat Treat with Thiazole-Imidazole Compounds Incubate1->Treat Incubate2 Incubate for 48-72h Treat->Incubate2 Add_MTT Add MTT Solution Incubate2->Add_MTT Incubate3 Incubate for 4h Add_MTT->Incubate3 Solubilize Add Solubilization Solution Incubate3->Solubilize Read_Absorbance Measure Absorbance at 570 nm Solubilize->Read_Absorbance Analyze Calculate IC50 Values Read_Absorbance->Analyze

Caption: Step-by-step workflow of the MTT assay for evaluating anticancer activity.

In Vitro Antimicrobial Activity: Broth Microdilution Method[8][18][19]

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

  • Bacterial or fungal strains

  • Mueller-Hinton Broth (MHB) or appropriate broth medium

  • Thiazole-imidazole test compounds

  • 96-well microtiter plates

Procedure:

  • Prepare Compound Dilutions: Prepare a serial two-fold dilution of the test compounds in the broth medium in the wells of a 96-well plate.

  • Prepare Inoculum: Prepare a standardized inoculum of the microbial strain (e.g., 0.5 McFarland standard).

  • Inoculation: Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats[1][15][20]

This is a standard model for evaluating the acute anti-inflammatory activity of compounds.

Materials:

  • Wistar rats

  • Carrageenan solution (1% in saline)

  • Thiazole-imidazole test compounds

  • Plethysmometer

Procedure:

  • Animal Grouping: Divide the rats into groups: control (vehicle), standard (e.g., indomethacin), and test groups (different doses of the test compound).

  • Compound Administration: Administer the vehicle, standard drug, or test compound orally or intraperitoneally.

  • Induction of Edema: After a specific time (e.g., 1 hour), inject 0.1 mL of carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Measurement of Paw Volume: Measure the paw volume using a plethysmometer at different time intervals (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of paw edema for the treated groups compared to the control group.

Conclusion and Future Directions

The exploration of thiazole-imidazole hybrids has unveiled a rich and complex structure-activity relationship landscape. The insights gained from SAR studies are invaluable for the rational design of more potent and selective therapeutic agents. Future research should focus on elucidating the precise molecular targets of these compounds and optimizing their pharmacokinetic and toxicological profiles. The continued application of synthetic chemistry, coupled with advanced biological screening and computational modeling, will undoubtedly pave the way for the development of novel thiazole-imidazole-based drugs to address unmet medical needs.

References

Sources

Protocols & Analytical Methods

Method

solubility of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in DMSO

An Application Note and Protocol for the Determination of the Solubility of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in Dimethyl Sulfoxide (DMSO) Abstract The preclinical and discovery phases of drug development...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for the Determination of the Solubility of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in Dimethyl Sulfoxide (DMSO)

Abstract

The preclinical and discovery phases of drug development are critically dependent on the accurate characterization of a compound's physicochemical properties. Among these, solubility is a paramount parameter that directly influences bioavailability, formulation development, and the reliability of in vitro screening data.[1][2][3] Dimethyl sulfoxide (DMSO) is the most widely used solvent for compound storage and high-throughput screening due to its exceptional ability to dissolve a wide range of both polar and nonpolar compounds.[4][5] This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and methodologies for determining the solubility of the novel chemical entity 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in DMSO. We present protocols for both kinetic and thermodynamic solubility assessments, explain the causality behind experimental choices, and offer insights into data interpretation and potential challenges.

Introduction: The Central Role of Solubility

The journey of a new chemical entity (NCE) from a laboratory bench to a clinical candidate is fraught with challenges, with poor physicochemical properties being a leading cause of attrition. Drug solubility, in particular, is a fundamental attribute that governs its absorption and, consequently, its therapeutic efficacy.[6][7] A compound must be in a dissolved state to be absorbed and exert its pharmacological effect.[1][2]

In early-stage drug discovery, vast libraries of compounds are screened for biological activity. These compounds are almost universally stored and diluted from concentrated stock solutions in DMSO.[4][8] Therefore, understanding the solubility limit of a compound like 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in DMSO is not merely a procedural step but a critical prerequisite for:

  • Informing Formulation Strategy: High solubility in DMSO is often a starting point, but understanding its limits helps anticipate challenges in developing aqueous formulations for later-stage studies.

  • Maximizing Screening Efficiency: Enables the preparation of high-concentration stock solutions, facilitating wide-ranging dose-response studies from a minimal physical inventory.

This guide will differentiate between two critical types of solubility—kinetic and thermodynamic—and provide robust protocols for their determination.

Compound Profile: 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine

  • Chemical Structure: (A chemical structure image would be placed here in a formal document)

  • Molecular Formula: C₈H₉N₅S

  • Molecular Weight: 207.26 g/mol

  • Description: This compound belongs to the 2-aminothiazole class of heterocycles, a scaffold known to be of significant interest in medicinal chemistry.[9] The stability of 2-aminothiazoles in DMSO should be considered, as some derivatives have been reported to undergo decomposition over time, which can impact experimental results.[10]

Kinetic vs. Thermodynamic Solubility: A Critical Distinction

The term "solubility" is not monolithic; it is crucial to understand the context of the measurement.[11]

  • Kinetic Solubility: This is the concentration at which a compound precipitates from a supersaturated solution, often generated by diluting a concentrated DMSO stock into an aqueous buffer.[11][12] It is a rapid, high-throughput measurement ideal for the early discovery phase to quickly flag compounds with potential liabilities.[13] However, this value can be higher than the true equilibrium solubility because it reflects the kinetics of nucleation and precipitation, not a stable thermodynamic state.[14]

  • Thermodynamic Solubility: Also known as equilibrium solubility, this is the true saturation concentration of the most stable crystalline form of a compound in a solvent after equilibrium has been reached.[11][15] The "shake-flask" method is the gold standard for this determination.[11] It is a more time- and resource-intensive measurement, typically reserved for lead optimization and pre-formulation stages where precise data is essential.[12]

Understanding this distinction is key: a high kinetic solubility might be encouraging for initial screening, but a low thermodynamic solubility could signal significant downstream formulation hurdles.

Experimental Protocols

Materials and Apparatus
  • 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine (solid powder, >98% purity)

  • Anhydrous, high-purity DMSO (≤0.02% water)

  • Analytical balance (4-decimal place)

  • Vortex mixer

  • Thermostatic shaker/incubator (e.g., at 25°C)

  • Microcentrifuge or plate centrifuge

  • Calibrated positive displacement micropipettes

  • HPLC-grade methanol or acetonitrile

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Sterile, low-binding microcentrifuge tubes (e.g., 1.5 mL or 2 mL) or 96-well plates

Protocol 1: Thermodynamic (Equilibrium) Solubility Determination

This protocol determines the true equilibrium solubility and is considered the benchmark method.

Causality: The goal is to create a saturated solution where the dissolved solute is in equilibrium with the undissolved solid. A 24-hour incubation period is typically sufficient to reach this state for most small molecules.[16][17] Centrifugation then separates the solid from the saturated supernatant for accurate analysis.

Step-by-Step Methodology:

  • Preparation of Supersaturated Slurry:

    • Accurately weigh approximately 5-10 mg of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine into a 2 mL microcentrifuge tube.

    • Add 500 µL of anhydrous DMSO. This creates a slurry with an excess of solid material, which is essential for achieving equilibrium.

  • Equilibration:

    • Seal the tube tightly.

    • Place the tube in a thermostatic shaker set to a constant temperature (e.g., 25°C).

    • Agitate the slurry for 24 hours to ensure equilibrium is reached. The system is at equilibrium when the concentration of the dissolved compound no longer changes over time.

  • Phase Separation:

    • After 24 hours, remove the tube and centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid. This step is critical for ensuring no solid particles are carried over into the sample for analysis.

  • Sample Preparation for Analysis:

    • Carefully open the tube, taking care not to disturb the solid pellet.

    • Withdraw a small, precise volume of the clear supernatant (e.g., 20 µL).

    • Dilute this supernatant with a suitable solvent (e.g., 1:1000 with methanol or acetonitrile) in which the compound is highly soluble to bring the concentration within the linear range of the analytical detector.

  • Quantitative Analysis:

    • Analyze the diluted sample using a validated HPLC-UV method.

    • Determine the concentration by comparing the peak area to a standard curve prepared from known concentrations of the compound.

  • Calculation:

    • Calculate the original solubility in the DMSO supernatant, accounting for the dilution factor.

    • Solubility (mg/mL) = [Concentration from HPLC (mg/mL)] x [Dilution Factor]

Protocol 2: Preparation of a Concentrated DMSO Stock Solution

This protocol is foundational for nearly all in vitro assays and for performing kinetic solubility measurements.

Causality: Creating a well-defined, high-concentration stock solution is the starting point for serial dilutions. Ensuring complete dissolution is vital for accurate downstream experiments. Gentle warming can be used to overcome kinetic barriers to dissolution, but must be done cautiously.[16]

Step-by-Step Methodology:

  • Calculate Required Mass: Determine the mass of the compound needed to prepare a stock of a specific concentration (e.g., 20 mM).

    • Mass (mg) = [Desired Concentration (mol/L)] x [Volume (L)] x [Molecular Weight ( g/mol )] x 1000

  • Weighing: Accurately weigh the calculated mass into a sterile, appropriate-sized vial (e.g., a glass vial with a PTFE-lined cap).

  • Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

  • Mixing: Cap the vial and vortex vigorously for 2-5 minutes. Visually inspect for any undissolved particulates.

  • Gentle Warming (Optional): If the compound does not fully dissolve, sonicate the vial for 5-10 minutes or warm it in a water bath at 30-37°C for 10-15 minutes. Allow the solution to return to room temperature and re-inspect for precipitation. Note: Ensure the compound is stable to heat before applying this step.

  • Storage: Once fully dissolved, store the stock solution at -20°C or -80°C, protected from light and moisture. DMSO has a relatively high freezing point (19°C), so stock solutions will be frozen at these temperatures.[4]

Data Presentation and Interpretation

Quantitative solubility data should be presented clearly. The table below provides an example of how results for 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine could be summarized.

ParameterTemperatureSolubility (mg/mL)Solubility (mM)Method
Thermodynamic25°C45.8221Shake-Flask HPLC-UV
Thermodynamic37°C52.1251Shake-Flask HPLC-UV
Kinetic (in PBS, pH 7.4)25°C0.150.72Nephelometry

Interpretation: The hypothetical data above would suggest that the compound has very high intrinsic solubility in pure DMSO but precipitates significantly when introduced to an aqueous environment, a common characteristic for many drug candidates.

Workflow Visualization

The following diagram illustrates the logical flow of the thermodynamic solubility determination protocol.

G A Weigh excess compound B Add DMSO to create slurry A->B C Agitate at constant temperature (24h) B->C D Centrifuge to pellet solid C->D E Collect clear supernatant D->E F Dilute supernatant in mobile phase E->F G Analyze via validated HPLC-UV F->G H Calculate concentration vs. standard curve G->H

Caption: Workflow for Thermodynamic Solubility Determination.

Discussion and Troubleshooting

  • DMSO Hygroscopicity: Anhydrous DMSO is highly hygroscopic. Absorbed water can significantly alter its solvent properties and may reduce the solubility of hydrophobic compounds. Always use fresh, high-purity DMSO from a sealed container and minimize its exposure to the atmosphere.

  • Compound Instability: As noted, some chemical scaffolds can be unstable in DMSO.[10] It is prudent to run a preliminary stability test by analyzing a prepared stock solution by HPLC or LC-MS immediately after preparation and again after 24-48 hours at room temperature to check for the appearance of degradation peaks.

  • Solvent-Mediated Effects: While an excellent solvent, DMSO is not inert and can interact with target proteins, sometimes leading to artifacts in biological assays.[18] It is standard practice to keep the final concentration of DMSO in assays low (typically <0.5%) to minimize these effects.[16]

  • Amorphous vs. Crystalline Forms: The kinetic solubility value often reflects the dissolution of an amorphous, high-energy solid form, which is why it can be higher than the thermodynamic solubility of the stable crystalline form.[14] Be aware that the solid form of your starting material can influence the results.

Conclusion

Accurately determining the is a foundational step for its successful progression through the drug discovery pipeline. By employing robust, well-understood protocols for both thermodynamic and kinetic solubility, researchers can generate reliable data that informs assay design, guides medicinal chemistry efforts, and anticipates future formulation challenges. A thorough understanding of the principles outlined in this guide will empower scientists to make more informed decisions, ultimately increasing the efficiency and success rate of their research and development programs.

References

  • Jain, A., et al. (2015). "Drug Solubility: Importance and Enhancement Techniques." Journal of Analytical & Pharmaceutical Research. Available at: [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). "The Importance of Solubility for New Drug Molecules." ISRN Pharmaceutics. Available at: [Link]

  • Veranova. (n.d.). "Improving solubility and accelerating drug development." Available at: [Link]

  • Creative Bioarray. (2025). "Aqueous Solubility Assays." Available at: [Link]

  • Wikipedia. (n.d.). "Dimethyl sulfoxide." Available at: [Link]

  • BMG LABTECH. (2023). "Drug solubility: why testing early matters in HTS." Available at: [Link]

  • AZoLifeSciences. (2021). "Importance of Solubility and Lipophilicity in Drug Development." Available at: [Link]

  • MDPI. (2025). "Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery." Available at: [Link]

  • Alsenz, J., & Kansy, M. (2012). "Kinetic versus thermodynamic solubility: temptations and risks." European Journal of Pharmaceutical Sciences, 47(3), 545-549. Available at: [Link]

  • Raytor. (2026). "Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures." Available at: [Link]

  • Bergström, C. A. (2014). "Thermodynamic vs. kinetic solubility: Knowing which is which." ResearchGate. Available at: [Link]

  • ResearchGate. (2015). "How to check the Drug solubility DMSO solvent ..?" Available at: [Link]

  • Bergström, C. A. S., et al. (2011). "What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds." American Pharmaceutical Review. Available at: [Link]

  • El-Sayed, M. A. A., et al. (2021). "An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities." Molecules, 26(5), 1469. Available at: [Link]

  • Machin, J., et al. (2017). "Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity." Chemistry – A European Journal, 23(1), 1-6. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Thiazole-Imidazole Amines

Department: Process Chemistry & Purification Support Ticket ID: PUR-TZIM-001 Status: Open Responder: Senior Application Scientist (Ph.D.) Introduction: The "Sticky" Heterocycle Challenge Welcome to the Technical Support...

Author: BenchChem Technical Support Team. Date: February 2026

Department: Process Chemistry & Purification Support Ticket ID: PUR-TZIM-001 Status: Open Responder: Senior Application Scientist (Ph.D.)

Introduction: The "Sticky" Heterocycle Challenge

Welcome to the Technical Support Center. If you are reading this, you are likely struggling with a reaction mixture containing thiazole and imidazole moieties. We know the symptoms: your product streaks on silica, it coordinates to your palladium catalyst like a magnet, and the aqueous extraction resulted in a stable emulsion.

These nitrogen-rich heterocycles present a unique "double-trouble" profile:

  • Amphoteric Nature: Imidazoles (pKa ~7) and Thiazoles (pKa ~2.5) have distinct protonation states that complicate pH-based workups.

  • Lewis Basicity: The sp² nitrogens are excellent ligands for transition metals, making catalyst removal difficult.

This guide replaces standard textbook advice with field-proven troubleshooting workflows.

Module 1: The Triage (Quick Fixes)

Q: My product is stuck in the aqueous layer during extraction. What pH should I use?

A: You are likely underestimating the basicity required to free-base the imidazole.

  • The Science: Thiazoles are weak bases (conjugate acid pKa ~2.5), but Imidazoles are moderately basic (pKa ~6.9–7.0). If you neutralize to pH 7, ~50% of your imidazole is still protonated (water-soluble).

  • The Fix: You must adjust the aqueous phase to pH > 10 (ideally pH 12) to ensure the imidazole ring is fully deprotonated and lipophilic enough to extract into organic solvents (DCM or EtOAc).

Q: The compound streaks/tails badly on silica gel TLC and columns. Is my product decomposing?

A: Likely not. It is interacting with acidic silanols.

  • The Science: Silica gel is slightly acidic (pH ~5). Basic amines and imidazoles hydrogen-bond strongly to these sites, causing peak broadening (tailing).

  • The Fix: You need a "Basic Modifier."

    • Standard: Add 1% Triethylamine (TEA) to your mobile phase.

    • Aggressive: Use the "Magic Solvent" system: DCM / MeOH / NH₄OH (See Protocol A).

    • Alternative: Switch to Neutral Alumina stationary phase, which lacks the acidic protons of silica.

Q: My product is brown/grey after a coupling reaction. Carbon filtration didn't work.

A: Thiazoles and imidazoles are better ligands for Palladium (Pd) than activated carbon is.

  • The Fix: You need a chelating scavenger (thiol or thiourea functionalized silica) rather than passive adsorption. (See Module 3).

Module 2: The Logic of Workup (Acid-Base Extraction)

The most efficient way to purify these amines is to exploit their pKa. This method separates your product from non-basic impurities (unreacted haloketones, neutral side products) without chromatography.

Visual Workflow: Differential pH Extraction

ExtractionLogic Start Crude Reaction Mixture (Thiazole-Imidazole Amine) Acidify Step 1: Acidify to pH 1-2 (Use 1M HCl) Start->Acidify Wash Step 2: Wash with Organic Solvent (DCM or EtOAc) Acidify->Wash Separation1 Phase Separation Wash->Separation1 OrgWaste Organic Layer: Contains Non-Basic Impurities (Haloketones, Neutral Byproducts) Separation1->OrgWaste Discard AqPhase Aqueous Layer: Contains Product (Protonated Salt) Separation1->AqPhase Keep Basify Step 3: Basify to pH > 12 (Use NaOH or Sat. K2CO3) AqPhase->Basify Extract Step 4: Extract into DCM (3x washes) Basify->Extract FinalOrg Final Organic Layer: Purified Free Base Extract->FinalOrg

Figure 1: Differential extraction strategy removing non-basic impurities by leveraging the basicity of the imidazole-amine motif.

Module 3: Chromatography Solutions

If extraction is insufficient, you must proceed to Flash Chromatography. Standard conditions will fail. Use the data below to select the correct system.

Mobile Phase Selection Guide
MethodSolvent SystemModifierBest For
Standard Normal Phase DCM / MeOH1% Triethylamine (TEA) Moderately polar amines. TEA blocks silanol sites.
"Magic Solvent" DCM / MeOH1% NH₄OH (Aqueous) Highly polar/basic imidazoles. The water/ammonia mix deactivates silica aggressively.
Reverse Phase (C18) Water / Acetonitrile0.1% Formic Acid Very polar compounds that don't dissolve in DCM. Keeps amine protonated (sharp peaks).
Reverse Phase (High pH) Water / Acetonitrile10mM Ammonium Bicarbonate If you need the free base directly. Check column pH stability first.
Protocol A: The "Magic Solvent" Preparation

Use this for compounds that stick to the baseline.

  • Prepare the Mixture: In a separatory funnel, mix Dichloromethane (DCM), Methanol (MeOH), and Ammonium Hydroxide (NH₄OH, 28-30%) in a ratio of 90:9:1 .

  • Shake and Vent: Shake vigorously.

  • Clarify: The mixture might be slightly cloudy. Add a minimal amount of MeOH dropwise until it becomes clear (monophasic).

  • Usage: Use this as your "B" solvent (100% polar eluent) against pure DCM ("A" solvent) in a gradient (0% to 100% B).

Module 4: Metal Scavenging (Pd/Cu Removal)

Thiazole-imidazoles are "soft" ligands that bind Palladium tightly. Simple washes often fail to reduce Pd levels below 50 ppm.

Scavenger Selection Matrix
Scavenger TypeMechanismEfficiency for AzolesNotes
Activated Carbon AdsorptionLow The product competes with carbon for the metal.
Silica-Thiol (Si-SH) ChelationHigh Best general purpose. High affinity for Pd(II).
Silica-Thiourea ChelationVery High Specifically effective for electrophilic Pd species.
Celite Filtration PhysicalNone Only removes precipitated Pd black, not soluble complexes.
Protocol B: Scavenging Workflow
  • Dissolve crude product in THF or MeOH (10 mL/g).

  • Add Silica-Thiol (Si-SH) (usually 3-5 equivalents relative to the Pd catalyst used, or 10% w/w of crude).

  • Heat to 50°C for 4 hours (Heat is crucial to overcome the kinetic barrier of the product-metal bond).

  • Filter through a 0.45 µm pad (or Celite).

  • Concentrate filtrate.

Module 5: Crystallization (The Polishing Step)

If chromatography yields an oil, converting the free base to a salt often induces crystallization.

Protocol C: HCl Salt Formation

  • Dissolve the free base in a minimum amount of Ethanol or Isopropanol .

  • Cool to 0°C.

  • Add 1.25 M HCl in Ethanol (or 4M HCl in Dioxane) dropwise.

  • Observation: A precipitate should form immediately.

  • Troubleshooting: If it oils out, add Diethyl Ether (anti-solvent) dropwise and scratch the glass with a spatula to induce nucleation.

  • Filter the solid.[1][2][3] This stabilizes the amine and usually results in >98% purity.

References

  • Li, J. J. (2011). Name Reactions in Heterocyclic Chemistry II. Wiley. (Detailed mechanisms of Hantzsch synthesis and byproduct formation).

  • Biotage. (2020). Strategies for Flash Chromatography of Basic Compounds. (Guidance on amine-functionalized silica and modifiers).

  • Sigma-Aldrich. (2024). Heterocycle pKa Table and Extraction Guide. (pKa values for imidazole/thiazole derivatives).

  • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients. Advanced Synthesis & Catalysis. (Definitive guide on metal scavenging).

  • Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Reference for heterocycle acidity/basicity).

Sources

Optimization

solving solubility issues of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in water

The following technical guide addresses the solubility challenges associated with 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine , a heteroaromatic scaffold often utilized in kinase inhibition and fragment-based drug...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the solubility challenges associated with 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine , a heteroaromatic scaffold often utilized in kinase inhibition and fragment-based drug discovery.

Subject: Solubilization Strategies for 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine Document ID: TS-SOL-MZ-042 Applicable For: In vitro assays, In vivo formulation, Chemical Synthesis[1]

Compound Profile & Solubility Diagnosis

Before attempting solubilization, it is critical to understand the physicochemical "personality" of this molecule. The solubility issues arise primarily from its rigid, planar heteroaromatic structure which facilitates strong crystal lattice packing (pi-stacking) and its pH-dependent ionization state.[1]

Physicochemical Snapshot
PropertyValue (Approx.)[2][3][4][5][6][7][8][9][10][11]Implication
Molecular Weight ~180.23 g/mol Small molecule, high crystallization potential.[1]
pKa (Imidazole N) ~6.5 - 7.0Critical: Molecule is neutral (hydrophobic) at pH > 7.[1]0.
pKa (Thiazole N) ~5.0Becomes doubly protonated only at very low pH (< 4.0).
LogP ~1.5 - 2.0Moderately lipophilic; poor water solubility in neutral form.[1]
Appearance Crystalline SolidHigh lattice energy requires energy (heat/solvent) to break.

The Core Issue: At physiological pH (7.4), the imidazole ring is largely deprotonated (neutral), and the thiazole ring is neutral. The uncharged molecule aggregates, leading to precipitation. Success depends on manipulating the ionization state (pH) or shielding the hydrophobic core (complexation).

Troubleshooting Protocols

Choose the protocol that matches your experimental application.

Protocol A: The "Acid Switch" (Best for Stock Solutions)

Use this for preparing stable stock solutions before dilution.

Mechanism: Lowering the pH below the pKa of the imidazole nitrogen protonates the molecule, converting it into a highly soluble cation.

  • Preparation: Weigh the target amount of solid.

  • Solvent Choice: Do not use pure water. Use 0.1 M HCl or 0.1 M Acetic Acid .

  • Dissolution:

    • Add the acidic solvent dropwise to the solid.

    • Vortex vigorously for 30-60 seconds.

    • Result: The compound should dissolve rapidly as the hydrochloride or acetate salt is formed in situ.

  • Verification: Check for clarity. If haze persists, sonicate at 40°C for 5 minutes.

Expert Insight: If your assay cannot tolerate strong acids, use Methanesulfonic acid (MSA) (1 equivalent). MSA salts of aminothiazoles often exhibit higher solubility than HCl salts due to the larger counter-ion disrupting crystal packing [1].

Protocol B: Cosolvent System (For In Vitro Cell Assays)

Use this when introducing the drug to cell culture media where pH must remain neutral.

The "DMSO Spike" Method:

  • Primary Stock: Dissolve compound in 100% DMSO to a concentration of 10–50 mM. (Solubility in DMSO is generally high, >100 mM).

  • Intermediate Dilution (Critical Step):

    • Do not add DMSO stock directly to media (this causes "crash-out" precipitation).[1]

    • Prepare a 10x intermediate in sterile water or saline.

    • Note: If precipitation occurs here, acidify the water slightly (pH 5.0) or add a surfactant (see below).

  • Final Dilution: Add the intermediate to the culture media. Ensure final DMSO concentration is <0.5% (v/v) to avoid cytotoxicity.

Protocol C: Cyclodextrin Complexation (For In Vivo/Animal Studies)

Use this for IV/IP/Oral dosing to prevent precipitation in the bloodstream or gut.

Mechanism: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) encapsulates the hydrophobic thiazole-imidazole core, shielding it from water while maintaining solubility [2].[1]

Step-by-Step Formulation:

  • Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in acetate buffer (pH 4.5).[1]

  • Addition: Add the compound powder to the vehicle.

  • Energy Input: Sonicate for 20 minutes or stir overnight at room temperature.

  • pH Adjustment: Once dissolved, slowly adjust pH back to 6.0–7.0 using 1M NaOH only if necessary . Watch closely for precipitation.

  • Filtration: Sterile filter (0.22 µm).

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct solubilization strategy based on your end-use application.

Solubility_Workflow Start Start: 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine App_Check Select Application Start->App_Check Stock_Sol Stock Solution Storage App_Check->Stock_Sol Storage Cell_Assay In Vitro / Cell Culture App_Check->Cell_Assay Testing Animal_Study In Vivo (IV/IP/PO) App_Check->Animal_Study Dosing DMSO Dissolve in 100% DMSO (Store -20°C) Stock_Sol->DMSO Dilution_Risk Risk: Precipitation on Dilution? Cell_Assay->Dilution_Risk Cyclodextrin Use Complexation: 20% HP-beta-CD in pH 4.5 Buffer Animal_Study->Cyclodextrin Acid_Salt Dissolve in 0.1M HCl (Generate Salt Form) Acid_Salt->Stock_Sol Alt. Stability Dilution_Risk->DMSO No (Low Conc) Cosolvent Use Cosolvent Mix: 5% DMSO + 5% Tween80 + Water Dilution_Risk->Cosolvent Yes (Precipitates)

Figure 1: Decision matrix for solubilization based on experimental requirements. Green nodes indicate stable endpoints; yellow nodes indicate formulation strategies.

Frequently Asked Questions (FAQs)

Q1: I added my DMSO stock to PBS (pH 7.4) and it turned cloudy immediately. Why? A: This is the "crash-out" effect.[1] You introduced a hydrophobic solute (LogP ~1.5) from a favorable solvent (DMSO) into an unfavorable aqueous environment where the molecule is neutral (pH > pKa). Fix: Pre-dilute the DMSO stock into a slightly acidic buffer (pH 5.0) or a solution containing 0.1% BSA (Bovine Serum Albumin), which can bind and solubilize the compound in media.

Q2: Can I heat the solution to dissolve the solid? A: Yes, but with caution. Aminothiazoles are generally thermally stable, but the imidazole ring can be sensitive to oxidation over time. Do not exceed 60°C. If heat is required, it confirms the crystal lattice energy is high; consider switching to the HCl salt form (Protocol A) which lowers the lattice energy barrier [3].

Q3: Is the compound stable in water? A: In its solid state, yes. In solution, the 2-aminothiazole moiety can be susceptible to hydrolysis or oxidation if left at extreme pH for days. Recommendation: Prepare aqueous solutions fresh. If storage is needed, freeze at -20°C in 100% DMSO.

Q4: Why do you recommend HP-β-CD over PEG400? A: While PEG400 is a good cosolvent, it can cause hypersensitivity in mice and interfere with certain kinase assays.[1] HP-β-CD is biologically inert and mimics a "carrier protein," preventing precipitation without altering the compound's pharmacology [2].[1]

References

  • Salt Selection Strategies

    • Title: "Pharmaceutical Salts: Properties, Selection, and Use."
    • Context: Explains why mesylate or hydrochloride salts disrupt crystal packing in weak bases like aminothiazoles.
    • Source:

  • Cyclodextrin Complexation

    • Title: "Cyclodextrins as Drug Carriers."[5][12]

    • Context: Details the interaction between beta-cyclodextrins and heteroaromatic guests (thiazoles/imidazoles) to enhance aqueous solubility.
    • Source:

  • Thiazole Properties

    • Title: "2-Aminothiazole: Physicochemical Properties and Solubility."[1]

    • Context: Provides baseline pKa and solubility d
    • Source:

  • Cosolvent Systems

    • Title: "Solubilization of Poorly Soluble Drugs by Cosolvents."[13]

    • Context: Methodologies for using DMSO/PEG mixtures in biological assays.
    • Source:

Sources

Troubleshooting

preventing oxidation of 2-aminothiazole derivatives during storage

Technical Support Center: 2-Aminothiazole Derivatives Introduction: Welcome to the technical support center for 2-aminothiazole derivatives. This guide is designed for researchers, medicinal chemists, and process develop...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-Aminothiazole Derivatives

Introduction: Welcome to the technical support center for 2-aminothiazole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this important class of heterocyclic compounds. While the 2-aminothiazole scaffold is a privileged structure in drug discovery, its inherent reactivity can present significant challenges related to stability and degradation, particularly through oxidation during storage.[1][2] This resource provides in-depth, field-proven insights into the causes of this degradation and offers robust, actionable strategies to prevent it, ensuring the integrity and reliability of your experimental outcomes.

This guide is structured to address your challenges directly, moving from common questions to deep troubleshooting and validated protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and handling of 2-aminothiazole derivatives.

Q1: My 2-aminothiazole derivative, which was initially a light-colored solid, has turned dark brown upon storage. What happened?

A: The color change from a light yellow or tan to dark brown is a classic indicator of oxidation and potential polymerization.[3] The 2-aminothiazole core, particularly the exocyclic amino group, is susceptible to oxidation by atmospheric oxygen. This process can be accelerated by exposure to light, elevated temperatures, and the presence of acidic or metallic impurities. The initial oxidation products can further react to form colored oligomeric or polymeric impurities.

Q2: What are the ideal storage conditions for solid 2-aminothiazole compounds?

A: The ideal storage conditions aim to minimize exposure to oxygen, moisture, light, and heat. Based on safety data and best practices, the following is recommended:

  • Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).[4][5]

  • Temperature: Store at refrigerated temperatures (2-8 °C).[3][6] For long-term storage (>6 months), consider storage at -20 °C.

  • Light: Protect from light by using amber glass vials or storing the vial in a dark container.[5]

  • Container: Use a tightly sealed container with a high-integrity cap, such as a vial with a PTFE-lined cap or a specialized flask like an Aldrich Sure/Seal™ bottle.[7]

Q3: Can I store my 2-aminothiazole derivative in solution? If so, what solvent is best?

A: Storing in solution is generally not recommended for long-term preservation due to increased molecular mobility, which can accelerate degradation. If short-term solution storage is necessary (e.g., for screening plates), use a dry, aprotic solvent that has been purged with an inert gas.

  • Recommended Solvents: Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices.

  • Solvents to Avoid: Avoid protic solvents like methanol or ethanol for storage, as they can participate in degradation pathways. Halogenated solvents may also be problematic depending on the specific derivative. Always ensure the solvent is of the highest purity and driest grade available.

Q4: How does oxidation affect the biological activity and reactivity of my compound?

A: Oxidation fundamentally changes the chemical structure of your compound, which can have significant consequences:

  • Loss of Potency: The oxidized derivative will likely have a different shape and electronic profile, reducing or eliminating its ability to bind to its biological target.[8]

  • Altered Reactivity: If the compound is an intermediate for further synthesis, oxidation of the amino group or the thiazole ring can block the desired reaction or lead to a complex mixture of unwanted side products.[9]

Part 2: Troubleshooting Guide: Diagnosing and Solving Degradation

This section provides a problem-oriented approach to identifying and resolving stability issues.

Issue 1: I've observed new, unidentified peaks in my LC-MS/HPLC analysis after storing my compound.

Causality: The appearance of new peaks is the most definitive sign of degradation. These peaks often correspond to oxidized monomers, dimers, or other adducts. The primary cause is exposure to atmospheric oxygen, potentially catalyzed by factors like trace metals or light.

Troubleshooting Workflow

Caption: Troubleshooting flow for unexpected impurities.

Issue 2: My solid compound has become sticky or oily.

Causality: This often indicates the formation of low-molecular-weight degradation products or the absorption of atmospheric moisture, which can accelerate oxidation. 2-aminothiazole itself is known to be hygroscopic. The presence of water can initiate hydrolytic or oxidative pathways.

Solution Steps:

  • Dry the Material: Immediately place the material in a vacuum desiccator over a strong desiccant (e.g., phosphorus pentoxide) for 24-48 hours.

  • Re-evaluate Storage: Ensure your primary container is sealed properly. For highly sensitive compounds, storing the primary vial inside a larger, sealed container with desiccant can provide an extra layer of protection.

  • Use a Dry Box/Glove Box: All future manipulations of the compound should be performed in a controlled, low-humidity environment like a glove box.[5]

Part 3: Best Practices & Protocols

This section provides detailed methodologies for preventing oxidation and assessing stability.

Protocol 1: Optimal Storage of Solid 2-Aminothiazole Derivatives

This protocol describes the gold standard for storing sensitive solid compounds.

Materials:

  • High-purity 2-aminothiazole derivative

  • Amber glass vial with a PTFE-lined screw cap

  • Parafilm® or other sealing film

  • Inert gas source (Argon or Nitrogen) with manifold

  • Vacuum pump

  • Labeling materials

Procedure:

  • Preparation: Place the purified, dry compound into a pre-weighed, clean, and dry amber glass vial.

  • Inerting (Cycle Method): a. Attach the vial (with the cap loosened) to a Schlenk line or manifold. b. Carefully evacuate the atmosphere in the vial using the vacuum pump for 1-2 minutes. Do not apply a high vacuum if the compound is volatile. c. Gently backfill the vial with inert gas (Argon or Nitrogen). d. Repeat this vacuum/backfill cycle 3-5 times to ensure the complete removal of atmospheric oxygen and moisture.[10]

  • Sealing: After the final backfill, tighten the cap securely while maintaining a positive pressure of inert gas.

  • Reinforce Seal: Wrap the cap-vial interface with Parafilm® to provide an additional barrier against atmospheric exchange.

  • Labeling: Clearly label the vial with the compound name, batch number, date, and storage conditions (e.g., "Store at 2-8 °C under Argon").

  • Storage: Place the sealed vial in a designated, temperature-controlled refrigerator or freezer, protected from light.

Visual Workflow: Inert Atmosphere Handling

Caption: Workflow for packaging solids under an inert atmosphere.

Protocol 2: Use of Antioxidants for Solution Storage

For situations requiring solution-based storage (e.g., stock solutions for HTS), the addition of an antioxidant can be beneficial. However, this must be validated to ensure the antioxidant does not interfere with downstream assays.

Choosing an Antioxidant: Phenolic antioxidants are often effective at scavenging the free radicals that propagate oxidation.[11]

  • Butylated Hydroxytoluene (BHT): A common and effective radical scavenger.

  • Ascorbic Acid (Vitamin C): A good choice for aqueous-buffered solutions, but its own stability can be an issue.[12]

Procedure:

  • Select a compatible antioxidant. BHT is a good first choice for organic solvents like DMSO.

  • Prepare a concentrated stock solution of the antioxidant (e.g., 1 M BHT in DMSO).

  • When preparing your 2-aminothiazole derivative stock solution, add the antioxidant stock to achieve a final concentration typically in the range of 10-100 µM.

  • Crucially, run a control experiment to confirm that the antioxidant at the chosen concentration does not affect your biological or chemical assay.

  • Store the antioxidant-containing solution under the same ideal conditions as the solid: inert atmosphere, refrigerated, and protected from light.

Data Summary: Recommended Storage Conditions
ParameterSolid Compound (Long-Term)Solution (Short-Term, if necessary)Rationale
Temperature -20 °C or 2-8 °C2-8 °CReduces thermal degradation kinetics.[3][6]
Atmosphere Inert (Argon or Nitrogen)Inert (Argon or Nitrogen) headspacePrevents direct contact with atmospheric oxygen.[13]
Light Amber vial, stored in darkAmber vial or foil-wrapped platePrevents photochemically initiated oxidation.[5]
Container Tightly sealed glass vial (PTFE-lined cap)High-quality vial or sealed plateMinimizes moisture and oxygen ingress.[7]
Additives NoneAntioxidant (e.g., 10-100 µM BHT)Scavenges free radicals to inhibit oxidation chain reactions.[11][14]

References

  • Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. Retrieved from [Link]

  • PubChem. (n.d.). 2-Aminothiazole. Retrieved from [Link]

  • Fisher Scientific. (2021, May 15). Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved from [Link]

  • Massachusetts Institute of Technology. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from [Link]

  • Antioxidants. (n.d.). Selected heterocyclic compounds as antioxidants. Synthesis and biological evaluation. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Selected Heterocyclic Compounds as Antioxidants. Synthesis and Biological Evaluation. Retrieved from [Link]

  • MDPI. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

  • AIP Publishing. (n.d.). The Study of the Antioxidant Activity of 2-Aminothiazoles Containing a Diterpene Fragment by Chemiluminescence. Retrieved from [Link]

  • PubMed. (1997, September 30). Introduction of novel substrate oxidation into cytochrome c peroxidase by cavity complementation: oxidation of 2-aminothiazole and covalent modification of the enzyme. Retrieved from [Link]

  • MDPI. (2024, July 25). Multitarget Pharmacology of Sulfur–Nitrogen Heterocycles: Anticancer and Antioxidant Perspectives. Retrieved from [Link]

  • Springer. (n.d.). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. Retrieved from [Link]

  • Bentham Science Publisher. (n.d.). Antioxidant Evaluation of Heterocyclic Compounds by Cytokinesis-Block Micronucleus Assay. Retrieved from [Link]

  • ResearchGate. (2025, October 15). Chemical Oxidative Polymerization of 2-Aminothiazole in Aqueous Solution: Synthesis, Characterization and Kinetics Study. Retrieved from [Link]

  • Google Patents. (2014, January 8). EP2682390A1 - 2-aminothiazole derivative, preparation method, and use.
  • PubMed. (2008, July 15). Antioxidant potential of aminothiazole derivative and its protective effect on H(2)O(2)-induced oxidative damage on pBR322 DNA and RBC cellular membrane. Retrieved from [Link]

  • EXCLI Journal. (2025, January 3). SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. Retrieved from [Link]

  • Der Pharma Chemica. (2013). Synthesis of novel 2-amino thiazole derivatives. Retrieved from [Link]

  • Molecules. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. Retrieved from [Link]

  • MDPI. (2022, July 12). Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. Retrieved from [Link]

  • African Journal of Advanced Pure and Applied Sciences. (2023, April 8). Using of 2-Aminothiazole Diazotised in Spectrophotometric Estimation of Cefadroxil in Dosage. Retrieved from [Link]

  • ResearchGate. (n.d.). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?. Retrieved from [Link]

  • Royal Society of Chemistry. (2023, March 20). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid. Retrieved from [Link]

  • ResearchGate. (n.d.). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Hantzsch Cyclization for Imidazole-Thiazole Hybrids

Status: Operational Ticket ID: HANTZSCH-IMID-OPT Assigned Specialist: Senior Application Scientist Executive Summary You are encountering challenges in synthesizing imidazole-substituted thiazoles via Hantzsch cyclizatio...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: HANTZSCH-IMID-OPT Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering challenges in synthesizing imidazole-substituted thiazoles via Hantzsch cyclization. This reaction involves the condensation of an


-haloketone with a thioamide/thiourea.[1][2]

The Core Problem: Unlike standard phenyl-substituted substrates, imidazole is a basic heterocycle (


) .
  • The Acid Trap: Hantzsch cyclization generates hydrohalic acid (HBr/HCl) as a byproduct. This acid protonates the imidazole ring, converting your neutral substrate into a charged salt, drastically altering solubility and nucleophilicity.

  • Regioselectivity: Acidic conditions can shift the tautomeric equilibrium of N-substituted thioureas, leading to unwanted 2-imino-2,3-dihydrothiazole isomers instead of the desired thiazoles [1].

This guide provides optimized protocols to bypass these kinetic traps.

Module 1: Optimized Experimental Protocols

Protocol A: Microwave-Assisted Synthesis (Recommended)

Best for: High-throughput screening, overcoming steric hindrance, and minimizing degradation.

Rationale: Microwave irradiation provides rapid dielectric heating, overcoming the activation energy barrier for the dehydration step more efficiently than thermal reflux, preventing the formation of "tars" common with prolonged heating of imidazoles.

Step-by-Step Workflow:

  • Stoichiometry: Mix 1.0 equiv of Imidazole-

    
    -haloketone and 1.0–1.1 equiv  of Thioamide/Thiourea.
    
  • Solvent System: Use Ethanol/Water (1:1 v/v) or PEG-400 .

    • Note: Water acts as a "green" co-solvent and aids in dissolving the polar transition state [2].

  • Irradiation: Seal in a microwave-transparent vial. Irradiate at 90–100°C for 15–30 minutes (Power: Dynamic, max 150W).

  • Workup (Critical):

    • The reaction mixture will likely be acidic (pH < 2).

    • Pour mixture into ice-water.

    • Neutralization: Slowly add 10% aqueous

      
        or Ammonium Acetate  until pH 
      
      
      
      8. This deprotonates the imidazole, forcing the free base product to precipitate.
  • Isolation: Filter the solid. Wash with water (to remove inorganic salts) and cold ethanol.

Protocol B: Aqueous "On-Water" Synthesis (Green/Scale-Up)

Best for: Large scale, avoiding VOCs.

Rationale: Water promotes the reaction via hydrophobic effects, accelerating the condensation of organic reactants at the phase interface [3].

  • Setup: Combine reactants (1:1 ratio) in pure Water or Glycine-HCl buffer .

  • Catalyst: Add 10 mol% Sodium Acetate (acts as a mild base to buffer the HBr generated).

  • Reaction: Heat at 70–80°C for 2–4 hours. Vigorous stirring is essential as reactants may not fully dissolve initially.

  • Isolation: The product often precipitates directly as the free base (if NaOAc is used) or as the salt (if no base is used).

Module 2: Troubleshooting & Diagnostics

Diagnostic Table: Common Failures
SymptomProbable CauseCorrective Action
Sticky Black Tar Polymerization of

-haloketone; Thermal degradation.
Switch to Microwave (shorter time). Lower temperature to 60°C. Ensure inert atmosphere (

).
No Precipitate Product is trapped as a soluble HBr salt due to imidazole protonation.Do not discard the filtrate. Neutralize with

or

to pH 8–9 to crash out the product.
Wrong Regioisomer Acid-catalyzed isomerization to 2-imino species [1].Buffer the reaction with Sodium Acetate (1.0 equiv) to scavenge HBr as it forms.
Low Yield Nucleophilic competition (Imidazole N vs. Thioamide S).Ensure the imidazole nitrogen is protected or sterically hindered if it is the nucleophile. If imidazole is on the ketone, this is less of an issue.
The "Basicity Trap" Visualization

The following diagram illustrates the competitive pathways and the critical neutralization step required for imidazole derivatives.

Hantzsch_Imidazole_Optimization Start Reactants: Alpha-Haloketone + Thioamide Intermed Intermediate: Hydroxy-thiazoline Start->Intermed Condensation HBr_Gen Byproduct: HBr Generation Intermed->HBr_Gen Dehydration Path_Acid Acidic Path (Unbuffered) HBr_Gen->Path_Acid pH < 3 Path_Base Buffered/Neutralized Path HBr_Gen->Path_Base Add NaOAc/Na2CO3 Salt_Trap TRAP: Soluble Imidazolium Salt (No Precipitate) Path_Acid->Salt_Trap Protonation of Imidazole Isomer_Trap SIDE REACTION: 2-Imino-thiazole Isomer Path_Acid->Isomer_Trap Tautomeric Shift Product TARGET: Free Base Imidazole-Thiazole (Solid Precipitate) Path_Base->Product Maintains Neutral Species Salt_Trap->Product Workup: Add Base (pH 8)

Figure 1: Reaction logic flow illustrating the "Salt Trap" caused by HBr generation and the necessity of buffering/neutralization.

Module 3: Frequently Asked Questions (FAQs)

Q: Can I use DMF as a solvent? A: While DMF dissolves everything, it has a high boiling point which makes removal difficult, often leading to "oiling out" of the product. Ethanol or Ethanol/Water is superior because the product usually precipitates upon cooling or neutralizing, simplifying isolation [4].

Q: My NMR shows a mixture of products. Is it the regioisomer? A: Likely, yes. If you are using an N-monosubstituted thiourea, acidic conditions favor the 2-imino-2,3-dihydrothiazole form.[1][2] To fix this, repeat the reaction in the presence of Sodium Acetate or use the Microwave Protocol which favors the kinetic 2-aminothiazole product [1].

Q: Why is the melting point of my product lower than reported? A: You may have isolated the Hydrobromide salt rather than the free base. The salt often has a broader, lower melting range (or decomposition point). Dissolve a small sample in water, add base, and see if a new solid precipitates. If it does, your bulk product needs neutralization.

Q: Can I use ultrasound instead of microwave? A: Yes. Ultrasound (sonochemistry) is effective for breaking up surface passivation on solid reactants (like thiourea) and can improve yields in aqueous media, though it is generally slower than microwave irradiation [5].

References

  • The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Source: Journal of the Chemical Society, Perkin Transactions 1. Context: Explains the formation of 2-imino isomers under acidic conditions. Link:

  • “On-Water” Catalyst-Free Ecofriendly Synthesis of Hantzsch Dihydropyridines. Source: National Institutes of Health (PMC). Context: Validates water as a superior solvent for Hantzsch-type condensations.[3] Link:

  • Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amine. Source: National Institutes of Health (PMC). Context: Specific protocol for complex imidazole-thiazole systems using microwave irradiation. Link:

  • Technical Support Center: Thiazole Synthesis Optimization. Source: BenchChem.[1][4] Context: General solvent screening and temperature optimization data.[5] Link:

  • Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives... Using Silica Supported Tungstosilisic Acid. Source: National Institutes of Health (PMC). Context: Comparison of conventional heating vs. ultrasonic irradiation.[6] Link:

Sources

Troubleshooting

Technical Support Center: Thiazole Synthesis &amp; Purification

Topic: Removing Regioisomer Impurities in Hantzsch Thiazole Synthesis Status: Operational | Tier: Level 3 (Senior Application Support) Introduction Welcome to the Advanced Synthesis Support Center. You are likely accessi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removing Regioisomer Impurities in Hantzsch Thiazole Synthesis

Status: Operational | Tier: Level 3 (Senior Application Support)

Introduction

Welcome to the Advanced Synthesis Support Center. You are likely accessing this guide because your Hantzsch thiazole condensation has yielded a mixture of regioisomers—typically the desired 2,4-disubstituted thiazole and the troublesome 2,5-disubstituted isomer (or the N-substituted 2-imino-2,3-dihydrothiazole tautomer).

In drug discovery, the thiazole ring is a privileged scaffold, but its synthesis is prone to regiochemical ambiguity when using asymmetric


-haloketones or substituted thioureas. This guide provides a root-cause analysis, diagnostic criteria, and validated purification workflows to resolve these impurities.

Module 1: Diagnostic Triage

How do I confirm the presence of regioisomers before attempting purification?

The "C5-H" NMR Diagnostic

The most reliable method to distinguish thiazole regioisomers is


H NMR, specifically analyzing the proton at the C5 position.
  • 2,4-Disubstituted Thiazoles: The C5 proton typically appears as a singlet (or fine doublet) in the

    
     6.8 – 7.5 ppm  range.
    
  • Regioisomer Impurities (2,5-disubstituted): If the substituent ends up at C5, this diagnostic proton is lost. If you have an N-alkylation isomer (2-imino-2,3-dihydrothiazole), the ring proton often shifts upfield or downfield significantly depending on the shielding cone of the N-substituent.

LC-MS Identification

Regioisomers have identical masses. Standard LC-MS will show a single


 peak unless the isomers are chromatographically resolved.
  • Action: Do not rely on MS alone. Use UPLC with a high-pH modifier (Ammonium Bicarbonate) to induce retention time shifts between the isomers.

Module 2: Root Cause & Prevention

Why did the regioisomers form?

The Acid-Catalysis Trap: The Hantzsch synthesis involves the condensation of an


-haloketone with a thioamide/thiourea.
  • Neutral Conditions: Generally favor the formation of the thermodynamic 2-aminothiazole product.

  • Acidic Conditions: Strong acid (often generated as HBr byproduct) promotes the kinetic control pathway, leading to 2-imino-2,3-dihydrothiazoles or isomer scrambling via tautomeric equilibrium shifts [1].

Visualizing the Divergence:

ThiazoleRegio Start Thiourea + Alpha-Haloketone Condensation S-Alkylation Intermediate Start->Condensation Path_Neutral Neutral/Buffered Conditions Condensation->Path_Neutral Path_Acid Strongly Acidic Conditions (HBr) Condensation->Path_Acid Prod_Major 2-Aminothiazole (Thermodynamic) Path_Neutral->Prod_Major Exclusive Cyclization Path_Acid->Prod_Major Prod_Minor 2-Imino-2,3-dihydrothiazole (Kinetic Impurity) Path_Acid->Prod_Minor Competes

Figure 1: Mechanistic divergence in Hantzsch synthesis. Acidic environments destabilize the regioselectivity, promoting impurity formation.

Module 3: Purification Protocols

Standard flash chromatography often fails because the dipole moments of the isomers are too similar. Use these specific modifications.

Protocol A: pH-Modified Silica Chromatography

Thiazoles are basic nitrogen heterocycles. On standard silica (slightly acidic), they tail significantly, causing band broadening that merges the isomers.

Step-by-Step:

  • Pre-treat Silica: Slurry your silica gel in the mobile phase containing 1% Triethylamine (TEA) .

  • Mobile Phase: Use a gradient of Toluene : Acetone (Start 95:5, end 80:20).

    • Why: Toluene provides

      
      -
      
      
      
      interaction selectivity, while Acetone is a polar aprotic modifier that disrupts H-bonding differences between isomers better than MeOH in this context [2].
  • Loading: Load the crude material as a liquid injection in the minimum amount of Toluene/DCM. Do not dry-load on Celite if possible, as it can induce further isomerization or degradation.

Protocol B: Recrystallization (Solubility Differential)

If your product is crystalline, this is superior to chromatography for removing the 2,5-isomer.

Solvent Selection Table:

Solvent SystemTarget Isomer SolubilityImpurity BehaviorApplication Notes
Ethanol (Hot) HighModerateBest for general cleanup. Cool slowly to 4°C.
CHCl

/ Hexane
ModerateHighDissolve in min. CHCl

, add Hexane until turbid.
Toluene High (Hot)Low (Cold)Excellent for aryl-substituted thiazoles.

Self-Validating Check: After the first crop of crystals forms, analyze the mother liquor by NMR. It should be enriched with the impurity (the "bad" isomer). If the mother liquor is pure, you crystallized the wrong isomer or the separation failed.

Module 4: Advanced Troubleshooting (FAQs)

Q: I cannot separate the isomers on Silica or C18. What is the "Nuclear Option"? A: Use Ag-Doped Silica (Silver Nitrate Chromatography) or HILIC.

  • Logic: Thiazole isomers have different electron densities on the sulfur and nitrogen atoms. Silver ions (

    
    ) form 
    
    
    
    -complexes with these heteroatoms. The isomer with the more accessible electron density will retain longer.
  • Method: Impregnate silica with 5-10% AgNO

    
     (w/w). Elute with Hexane/EtOAc. Note: Protect column from light.
    

Q: Can I chemically destroy the impurity? A: Sometimes. The 2-imino-2,3-dihydrothiazole impurity (the kinetic product) is often less stable than the aromatic 2-aminothiazole.

  • Try: Refluxing the crude mixture in Ethanol with a mild base (Sodium Acetate) for 2 hours. This can sometimes thermodynamically equilibrate the mixture toward the stable 2-aminothiazole form before purification.

Q: My product is an oil. How do I recrystallize? A: Convert it to a salt.

  • Dissolve the oil in Et

    
    O.
    
  • Add 1M HCl in Et

    
    O dropwise.
    
  • The Hydrochloride salt is likely a solid. Recrystallize the salt from MeOH/Et

    
    O, then free-base it back to the oil.
    
Visualizing the Purification Decision Tree

PurificationTree Start Crude Thiazole Mixture State Physical State? Start->State Solid Solid/Crystalline State->Solid Oil Oil/Syrup State->Oil Recryst Recrystallization (EtOH or Toluene) Solid->Recryst Salt Salt Formation (HCl/Ether) Oil->Salt TLC TLC Check: Isomers Separable? Oil->TLC Salt->Recryst Chrom Chromatography Normal Flash Silica (Toluene/Acetone + 1% TEA) TLC->Normal Yes Hard Difficult Separation TLC->Hard No Ag Ag-Doped Silica or HILIC Hard->Ag

Figure 2: Decision matrix for selecting the optimal purification pathway based on physical state and chromatographic behavior.

References

  • Bramley, S. E., et al. (1987). "The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity." Journal of the Chemical Society, Perkin Transactions 1, 639-643.[1]

  • BenchChem Technical Support.[2] (2025).[2][3][4] "Technical Support Center: Separation of Thiazoline Isomers." BenchChem Application Notes. [5]

  • Potewar, T. M., et al. (2007).[4] "Efficient synthesis of 2,4-disubstituted thiazoles using ionic liquid under ambient conditions." Tetrahedron, 63(45), 11066-11069.

Sources

Optimization

stability of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in cell culture media

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals utilizing 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in their experiments. We address critical qu...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals utilizing 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in their experiments. We address critical questions regarding the compound's stability in cell culture media, providing troubleshooting workflows and detailed protocols to ensure experimental reproducibility and data integrity.

Frequently Asked Questions (FAQs)

Q1: What is 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine and what are its basic properties?

4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine is a heterocyclic small molecule containing both imidazole and 2-aminothiazole moieties.[1][2] These structural motifs are common in medicinal chemistry.[2] Understanding its fundamental physicochemical properties is the first step in designing robust experiments.

Table 1: Physicochemical Properties of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine

Property Value Source
Molecular Formula C₈H₁₀N₄S PubChem[1]
Molecular Weight 194.26 g/mol PubChem[1]
IUPAC Name 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine PubChem
CAS Number 929975-79-1 PubChem[1]

| Predicted XLogP3 | 0.8 | PubChem[1] |

Note: Experimental properties such as solubility and pKa may vary and should be determined empirically for your specific conditions.

Q2: Why is it critical to assess the stability of this compound in my cell culture media?

The concentration of an active compound that cells are exposed to is a fundamental variable. If the compound degrades in the media over the course of an experiment, the effective concentration decreases, leading to several potential issues:

  • Inaccurate Potency Measurement: The calculated IC₅₀ or EC₅₀ values may be artificially high, not reflecting the compound's true potency.

  • Poor Reproducibility: Inconsistent results between experiments can arise from variable degradation rates.[3]

  • Confounding Effects from Degradants: Degradation products could have their own biological activity or toxicity, complicating data interpretation.[3]

Therefore, establishing the compound's stability profile under your specific experimental conditions is a prerequisite for generating reliable and interpretable data.[4]

Q3: What are the primary factors in cell culture that can cause this compound to degrade?

Several factors can contribute to the degradation of a small molecule in cell culture media.[3] The stability of any compound is a function of its chemical structure and the environment.[5]

Table 2: Key Factors Influencing Compound Stability in Cell Culture

Factor Potential Impact on 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine Rationale & Causality
pH High The compound contains multiple amine groups which can be protonated or deprotonated depending on the media's pH (typically 7.2-7.4). pH shifts, often caused by cell metabolism, can catalyze hydrolysis or other pH-dependent degradation reactions.[5]
Temperature High Standard cell culture incubation at 37°C accelerates chemical reactions, including degradation, compared to storage at 4°C or -20°C.[5]
Light Exposure Moderate Thiazole and imidazole rings can be susceptible to photodegradation. Routine exposure to ambient lab light during media changes and cell handling can contribute to compound loss over time.[3][5]
Media Components Moderate to High Reactive Species: Some media components, like vitamins (e.g., riboflavin), can generate reactive oxygen species (ROS) upon light exposure, leading to oxidation of the sulfur atom in the thiazole ring. Enzymes: If using serum (e.g., FBS), esterases and other enzymes can metabolize the compound.[6] Metal Ions: Trace metals in media can catalyze oxidation.[7]

| Cellular Metabolism | High | Cells can actively metabolize the compound, converting it into inactive or active forms. This is a distinct process from chemical degradation in the media alone.[3] |

Troubleshooting Guide: Inconsistent Efficacy or Diminishing Effects

This section provides a systematic approach to diagnose and solve issues related to the stability of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine.

Problem: "I'm observing a loss of biological effect over time, or my results are not reproducible. I suspect the compound is degrading."

This is a common and critical issue. The following workflow will help you determine if compound stability is the root cause.

TroubleshootingWorkflow start Start: Inconsistent Experimental Results check_solubility Step 1: Verify Compound Solubility in Media start->check_solubility protocol_solubility Perform Solubility Assay (See Protocol 1) check_solubility->protocol_solubility How to check? is_soluble Is compound fully soluble at working concentration? protocol_solubility->is_soluble check_stability Step 2: Assess Stability in Cell-Free Media is_soluble->check_stability Yes end_soluble Outcome: Precipitation is likely cause. Lower concentration or use solubilizing agent. is_soluble->end_soluble No protocol_stability Perform HPLC/LC-MS Stability Assay (See Protocol 2) check_stability->protocol_stability How to check? is_stable Is compound >90% intact after 24-72h? protocol_stability->is_stable check_cellular_stability Step 3: Assess Stability in the Presence of Cells is_stable->check_cellular_stability Yes end_unstable Outcome: Chemical degradation is likely cause. Optimize experiment (e.g., more frequent media changes). is_stable->end_unstable No protocol_cellular Repeat Stability Assay with Cells Cultured in Media check_cellular_stability->protocol_cellular How to check? is_stable_cells Is compound stable? protocol_cellular->is_stable_cells end_metabolism Outcome: Cellular metabolism is likely cause. Consider metabolic inhibitors or shorter timepoints. is_stable_cells->end_metabolism No end_ok Outcome: Compound is stable. Investigate other experimental variables (e.g., cell health, passage number, reagent quality). is_stable_cells->end_ok Yes

Caption: Troubleshooting workflow for inconsistent experimental results.

Experimental Protocols

These protocols provide validated methods to assess the solubility and stability of your compound.

Protocol 1: Assessing Compound Solubility in Cell Culture Media

Objective: To determine the maximum soluble concentration of the compound in your specific cell culture medium. Performing experiments below this concentration is crucial to avoid compound precipitation.

Materials:

  • 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine

  • DMSO (or appropriate sterile solvent for stock solution)

  • Your complete cell culture medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)

  • Sterile microcentrifuge tubes

  • High-speed microcentrifuge

Procedure:

  • Prepare a high-concentration stock solution of the compound (e.g., 10-20 mM) in DMSO.

  • Create a series of dilutions of the stock solution into your complete cell culture medium at 37°C to achieve a range of final concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM). Ensure the final DMSO concentration is consistent and non-toxic to your cells (typically ≤ 0.5%).

  • Incubate the tubes for 2 hours at 37°C in a cell culture incubator to mimic experimental conditions.

  • After incubation, visually inspect each tube for signs of precipitation (cloudiness, visible particles).

  • To confirm, centrifuge the tubes at high speed (e.g., >14,000 x g) for 20 minutes at room temperature.[8]

  • Carefully collect a sample from the middle of the supernatant, avoiding the surface and the bottom of the tube.

  • Analyze the concentration of the compound in the supernatant using HPLC-UV or LC-MS and compare it to the nominal (intended) concentration.

  • Interpretation: The highest concentration at which the measured value is ≥95% of the nominal value is considered the practical limit of solubility under these conditions.

Protocol 2: Stability Assessment using High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the percentage of the parent compound remaining over time when incubated in cell-free media. This is a direct measure of chemical stability.

Rationale: HPLC with UV detection is a robust method to separate the parent compound from potential degradation products and quantify its concentration.[4][8] An LC-MS system can provide even more definitive identification of the parent compound and its degradants.[8][9]

StabilityProtocol prep 1. Preparation - Prepare compound stock in DMSO - Prepare samples in media (e.g., 10 µM) - Prepare control in PBS t0 2. Time Zero (T=0) Sample - Immediately add organic solvent (e.g., Acetonitrile) to one media aliquot to precipitate proteins. - Centrifuge and collect supernatant. - Analyze via HPLC. prep->t0 incubation 3. Incubation - Place remaining aliquots in 37°C incubator. - Protect from light if necessary. t0->incubation t_x 4. Time Point Sampling (T=x) - At desired intervals (e.g., 2, 4, 8, 24, 48, 72h), remove an aliquot. incubation->t_x subnode_style subnode_style process 5. Sample Processing - Add organic solvent, vortex. - Centrifuge to pellet proteins/salts. - Transfer supernatant to HPLC vial. t_x->process analyze 6. HPLC Analysis - Inject sample. - Integrate peak area of the parent compound. process->analyze calculate 7. Data Analysis - Normalize peak area of each time point to the T=0 peak area. - Plot % Remaining vs. Time. analyze->calculate

Caption: Experimental workflow for HPLC-based stability assessment.

Detailed Procedure:

  • Preparation:

    • Prepare a 10 mM stock solution of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine in DMSO.

    • Spike the stock solution into pre-warmed (37°C) complete cell culture medium to a final concentration of 10 µM (or your highest working concentration). Prepare enough volume for all time points.

    • As a control, prepare an identical sample in sterile Phosphate-Buffered Saline (PBS) to assess for simple hydrolysis in the absence of complex media components.

  • Time Zero (T=0) Sample:

    • Immediately take an aliquot (e.g., 200 µL) of the media/compound mixture.

    • Add 2-3 volumes of cold acetonitrile (ACN) containing an internal standard if available. The ACN will precipitate proteins from the serum.

    • Vortex vigorously for 30 seconds.

    • Centrifuge at >14,000 x g for 10 minutes to pellet precipitated material.

    • Carefully transfer the supernatant to an HPLC vial. This is your T=0 reference sample.

  • Incubation:

    • Place the remaining bulk media/compound mixture in a sterile, loosely capped tube in a 37°C, 5% CO₂ incubator. If light sensitivity is a concern, wrap the tube in aluminum foil.

  • Time Point Sampling:

    • At each desired time point (e.g., 2, 4, 8, 24, 48, 72 hours), remove an aliquot and process it exactly as described in Step 2.

  • HPLC-UV Analysis:

    • Method Development: Develop a reverse-phase HPLC method (e.g., using a C18 column) that gives a sharp, symmetrical peak for the parent compound with a reasonable retention time. A good starting point for a mobile phase could be a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

    • Analysis: Inject all samples (T=0 and subsequent time points) onto the HPLC system. Use a Diode Array Detector (DAD) to monitor at a wavelength where the compound has maximum absorbance (e.g., determined from a UV scan) and also to observe the appearance of new peaks, which may be degradants.

  • Data Analysis:

    • Integrate the peak area of the parent compound in each chromatogram.

    • Calculate the percentage of compound remaining at each time point (Tₓ) relative to the T=0 sample: % Remaining = (Peak Area at Tₓ / Peak Area at T=0) * 100

    • Plot % Remaining versus Time (hours). From this plot, you can determine the half-life (t₁/₂) of the compound under your conditions.

Table 3: Example of Hypothetical Stability Data Presentation

Time (hours) Peak Area (Arbitrary Units) % Remaining
0 1,543,210 100%
4 1,498,750 97.1%
8 1,412,890 91.5%
24 1,155,600 74.9%
48 801,330 51.9%

| 72 | 450,120 | 29.2% |

In this hypothetical example, the half-life is approximately 48 hours. This would suggest that for experiments lasting longer than 24 hours, media replacement with fresh compound should be considered to maintain a consistent concentration.

In-Depth Scientific Discussion: Potential Degradation Pathways

While specific degradation pathways for this molecule are not published, we can infer potential liabilities based on its constituent parts: the 2-aminothiazole and 1-methylimidazole rings.

DegradationPathways Parent 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine Imidazole Ring Thiazole Ring Amino Group Oxidation { Oxidation | Thiazole S-oxide} Parent:f2->Oxidation Oxidative Stress (ROS, Metal Ions) Hydrolysis { Hydrolysis | Thiazole ring opening} Parent:f3->Hydrolysis pH extremes (Acidic/Basic) Photodegradation { Photodegradation | Ring cleavage or rearrangement} Parent:f0->Photodegradation Light Exposure (UV/Visible)

Caption: Potential degradation liabilities of the core structure.

  • Oxidation of the Thiazole Sulfur: The sulfur atom in the thiazole ring is susceptible to oxidation by reactive oxygen species (ROS) that can be present in cell culture media, potentially forming an S-oxide or S-dioxide. This is one of the most common degradation pathways for sulfur-containing heterocycles.

  • Hydrolysis of the 2-amino Group or Ring Opening: The 2-aminothiazole ring system can be susceptible to hydrolysis, particularly under non-neutral pH conditions. This could lead to the opening of the thiazole ring.

  • Degradation of the Imidazole Ring: Imidazole rings can also be susceptible to oxidative degradation or photolytic cleavage, though they are generally more stable than thiazoles.[6]

  • Carbamate Formation: In the presence of CO₂ (from the incubator atmosphere dissolved as bicarbonate in the media), primary and secondary amines can reversibly form carbamates. This may lead to further degradation pathways.[10][11]

Identifying the exact degradants requires advanced analytical techniques like LC-MS/MS, but being aware of these potential pathways can help in interpreting stability data and designing more robust experimental conditions.

References

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16227799, 4-methyl-5-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine. Retrieved from [Link]

  • Kushwah, V. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC. Retrieved from [Link]

  • MTC. (2025). Top 5 Factors Affecting Chemical Stability. Retrieved from [Link]

  • Cromarty, D., & Elsharkawi, I. (2017). How to know the stability of drugs and reagents in the cell culture media? ResearchGate. Retrieved from [Link]

  • Wang, Z., et al. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Tait, A., et al. (2023). Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. Biotechnology and Bioengineering. Retrieved from [Link]

  • Masarudin, M. J., et al. (2015). Factors determining the stability, size distribution, and cellular accumulation of small, monodisperse chitosan nanoparticles as candidate vectors for anticancer drug delivery. Drug Design, Development and Therapy. Retrieved from [Link]

  • El-Sayed, N. N. E., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Retrieved from [Link]

  • Celegence. (2024). Stability Assessments in Bioanalytical Method Validation. Retrieved from [Link]

  • ChemSynthesis. (2025). 1,3-thiazol-2-amine. Retrieved from [Link]

  • Egyptian Drug Authority. (n.d.). Stability Study Protocol. Retrieved from [Link]

  • Gualtieri, F., et al. (2008). Synthesis and stability in biological media of 1H-imidazole-1-carboxylates of ROS203, an antagonist of the histamine H3 receptor. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

  • Thomas, G. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 566321, 1-Methyl-1H-imidazol-2-amine. Retrieved from [Link]

  • Davis, J. (2009). Thermal degradation of aqueous amines used for carbon dioxide capture. Energy Procedia. Retrieved from [Link]

  • MDPI. (2025). Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. Retrieved from [Link]

  • Hilliard, A. (2014). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. University of Kentucky UKnowledge. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC method development for 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine purity

An In-Depth Guide to Developing a Stability-Indicating HPLC Purity Method for 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine This guide provides a comprehensive, experience-driven walkthrough for developing a robust,...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to Developing a Stability-Indicating HPLC Purity Method for 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine

This guide provides a comprehensive, experience-driven walkthrough for developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity determination of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, comparing alternative approaches and grounding our protocol in authoritative standards to ensure a final method that is both reliable and regulatory-compliant.

Defining the Mission: The Analytical Target Profile (ATP)

Before any practical work begins, we must define the goals of our analytical method. This is the foundation of a modern, systematic approach to method development, as outlined in the International Council for Harmonisation (ICH) Q14 guideline on Analytical Procedure Development.[1] The Analytical Target Profile (ATP) is a prospective summary of the method's intended purpose and required performance characteristics.[1]

For the purity analysis of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine, our ATP is as follows:

  • Analyte & Matrix: Quantify 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine (the Active Pharmaceutical Ingredient, or API) and separate it from all potential process impurities and degradation products in the drug substance.

  • Method Goal: A stability-indicating, quantitative method for purity assessment. The method must be able to separate the main component from degradation products generated under forced degradation (stress) conditions.[2][3]

  • Performance Characteristics:

    • Specificity: No interference from impurities, degradants, or excipients at the retention time of the API.

    • Accuracy: Recovery of 98.0% to 102.0% for the API.

    • Precision: Relative Standard Deviation (RSD) of ≤ 2.0% for the API peak area.[4]

    • Linearity: A linear relationship between concentration and response with a correlation coefficient (r²) ≥ 0.999.

    • Range: From the Limit of Quantitation (LOQ) to 120% of the nominal assay concentration.[5]

    • Resolution: Baseline resolution (Rs ≥ 2.0) between the API and its closest eluting impurity or degradant.[2]

cluster_0 Phase 1: Planning & Strategy cluster_1 Phase 2: Initial Method Development cluster_2 Phase 3: Optimization & Finalization cluster_3 Phase 4: Validation ATP Define Analytical Target Profile (ATP) Analyte Characterize Analyte (pKa, Solubility, UV Spectra) ATP->Analyte informs Scouting Method Scouting (Column, Mobile Phase, pH) Analyte->Scouting Forced_Deg Forced Degradation (Stress Testing) Scouting->Forced_Deg provides initial separation Optimization Optimize Resolution & Peak Shape Forced_Deg->Optimization identifies critical peak pairs Final_Method Final Method Conditions Optimization->Final_Method Validation Method Validation (ICH Q2(R2)) Final_Method->Validation

Caption: HPLC Method Development and Validation Workflow.

Analyte Deep Dive: Understanding the Molecule

The structure of 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine dictates our entire strategy. It is a heterocyclic compound containing both imidazole and thiazole moieties.[6][7] Crucially, the presence of the 2-amino group on the thiazole ring and nitrogen atoms in the imidazole ring makes it a basic compound. This means its ionization state is highly dependent on pH.

  • pKa Prediction: The primary amine and imidazole nitrogens will have pKa values that make the molecule positively charged at acidic pH. Controlling the mobile phase pH is therefore the most critical factor for achieving good chromatography.[8][9]

  • UV Absorbance: The conjugated heterocyclic system will exhibit strong UV absorbance, making UV detection a suitable choice. A UV scan of the analyte in the mobile phase is necessary to determine the optimal detection wavelength (λmax) for maximum sensitivity.

Phase 1: Method Scouting and Parameter Comparison

The goal of this phase is to find a promising starting point by screening key chromatographic parameters. We will compare different conditions and explain the rationale for our selections.

Column Chemistry: The Foundation of Selectivity

The choice of stationary phase is a critical decision that dictates the primary separation mechanism.[10] For a polar, basic analyte, standard C18 columns can sometimes exhibit poor peak shape (tailing) due to secondary interactions between the protonated amine and residual acidic silanols on the silica surface.

Table 1: Comparison of Stationary Phases for Polar Basic Analytes

Stationary PhaseSeparation PrincipleAdvantages for Target AnalytePotential Disadvantages
Standard C18 Hydrophobic interactionsWidely available, extensive literaturePotential for peak tailing with basic compounds; poor retention of polar compounds in high organic mobile phase.
C18 (High Purity, End-capped) Hydrophobic interactionsReduced silanol activity minimizes peak tailing. The most common and versatile choice.[11]May still show insufficient retention for highly polar degradants.
Embedded Polar Group (EPG) Mixed-mode (hydrophobic & polar interactions)Improved peak shape for bases due to silanol shielding.[12] Enhanced retention of polar compounds.Different selectivity can be complex to predict.
Phenyl-Hexyl Mixed-mode (hydrophobic & π-π interactions)Alternative selectivity for aromatic/heterocyclic compounds. Can resolve impurities that co-elute on C18.Generally less hydrophobic than C18.

Experimental Protocol: Column Scouting

  • Prepare a solution of the analyte at approximately 0.5 mg/mL in a suitable diluent (e.g., 50:50 Acetonitrile:Water).

  • Screen each column using a generic gradient (e.g., 5% to 95% Acetonitrile in water with 0.1% formic acid over 20 minutes).

  • Set the flow rate to 1.0 mL/min and column temperature to 30 °C.

  • Monitor the chromatograms for peak shape (asymmetry), retention time, and preliminary separation of any visible impurities.

Scientist's Insight: For this molecule, a high-purity, end-capped C18 column is the logical starting point due to its versatility. However, an EPG column is an excellent secondary option to screen, as it is specifically designed to handle polar bases and can provide superior peak shape.[12]

Mobile Phase Optimization: The Key to Control

The mobile phase composition, particularly its pH, is the most powerful tool for controlling the retention and selectivity of ionizable compounds.[13][14]

Comparison of pH Strategies:

  • Low pH (e.g., pH 2-3 using Formic or Phosphoric Acid):

    • Mechanism: The analyte's amine and imidazole groups will be fully protonated (positively charged). This ensures a consistent ionization state, leading to reproducible retention times.[14]

    • Advantage: Excellent for promoting sharp peaks, as silanol interactions are suppressed. This is often the most robust approach for basic compounds.

    • Consideration: Highly polar impurities may have very little retention.

  • Mid-Range pH (e.g., pH 4-6 using Acetate or Formate Buffer):

    • Mechanism: The analyte may be partially ionized, as the pH is close to its pKa.

    • Advantage: Small changes in pH can cause large changes in selectivity, which can be useful for separating closely eluting impurities.

    • Disadvantage: Methods can be non-robust. If the mobile phase pH is not precisely controlled, retention times can shift significantly.[8]

  • High pH (e.g., pH 9-10 using Ammonia or Carbonate Buffer):

    • Mechanism: The analyte will be in its neutral, uncharged state.

    • Advantage: Can increase retention on a C18 column.

    • Disadvantage: Requires a pH-stable column (e.g., hybrid silica) to prevent stationary phase degradation. Silica-based columns are generally not stable above pH 8.

Comparison of Organic Modifiers:

  • Acetonitrile (ACN): Generally the preferred choice. Its lower viscosity results in lower backpressure, and it often provides different selectivity compared to methanol.

  • Methanol (MeOH): A more protic solvent that can engage in hydrogen bonding. It can sometimes provide better selectivity for certain compounds. It is a valuable alternative to screen if ACN fails to provide adequate separation.

Scientist's Insight: Start with a low pH mobile phase (0.1% Formic Acid in Water/Acetonitrile). This is the most common and often most successful strategy for basic analytes, providing robust performance and good peak shapes.

Phase 2: Ensuring Specificity via Forced Degradation

A purity method is only useful if it is "stability-indicating," meaning it can separate the intact API from any products that form upon degradation.[15][16] Forced degradation studies, or stress testing, are performed to intentionally degrade the sample and challenge the method's specificity.[17][18]

G cluster_stress Forced Degradation Conditions API API Sample (4-(1-methyl-1H-imidazol-2-yl) -1,3-thiazol-2-amine) Acid Acid Hydrolysis (e.g., 0.1M HCl) API->Acid Base Base Hydrolysis (e.g., 0.1M NaOH) API->Base Oxidation Oxidation (e.g., 3% H2O2) API->Oxidation Thermal Thermal (e.g., 80°C Dry Heat) API->Thermal Photo Photolytic (ICH Q1B Light Exposure) API->Photo Analysis Analyze Stressed Samples with HPLC Method Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis

Caption: Forced Degradation Study Workflow.

Experimental Protocol: Forced Degradation The goal is to achieve 5-20% degradation of the API.

  • Acid Hydrolysis: Reflux API solution with 0.1 M HCl at 60 °C for 4 hours. Neutralize before injection.

  • Base Hydrolysis: Reflux API solution with 0.1 M NaOH at 60 °C for 2 hours. Neutralize before injection.

  • Oxidative Degradation: Treat API solution with 3% H₂O₂ at room temperature for 24 hours. The imidazole moiety can be susceptible to oxidation.[19]

  • Thermal Degradation: Expose solid API to 80 °C dry heat for 48 hours.

  • Photolytic Degradation: Expose API solution to light as specified in ICH Q1B guidelines.

After stressing, all samples are analyzed using the most promising method from the scouting phase. The key is to ensure that all new peaks (degradants) are well-resolved from the main API peak. A photodiode array (PDA) detector is invaluable here for checking peak purity.

Phase 3: Method Optimization and Finalization

Data from the forced degradation studies will reveal any co-eluting peaks. The method must now be optimized to resolve these "critical pairs."

Table 2: Example of Method Optimization

ParameterInitial Scouting MethodOptimized Final MethodRationale for Change
Column C18, 150 x 4.6 mm, 5 µmC18, 150 x 4.6 mm, 3.5 µmSmaller particle size for higher efficiency and better resolution.
Mobile Phase A 0.1% Formic Acid in Water10 mM Ammonium Formate, pH 3.0Buffer provides better pH control and can improve peak shape.
Mobile Phase B AcetonitrileAcetonitrileNo change needed.
Gradient 5-95% B in 20 min10-40% B in 15 min, 40-80% B in 10 minGradient slope adjusted to better resolve early and late eluting impurities identified during stress testing.
Flow Rate 1.0 mL/min1.2 mL/minIncreased flow to shorten run time without sacrificing resolution.
Temperature 30 °C35 °CSlight temperature increase to reduce system pressure and improve peak efficiency.
Detection 254 nm275 nm (λmax)Wavelength optimized for maximum analyte response.

Ensuring Trustworthiness: Method Validation (ICH Q2(R2))

Once the method is finalized, it must be validated to prove it is fit for its intended purpose.[5][20][21] The validation protocol must be pre-defined and should assess all the performance characteristics laid out in our ATP.[1][4]

Key Validation Parameters:

  • Specificity: Demonstrated by the forced degradation study and peak purity analysis.

  • Linearity: Analyze a minimum of five concentrations across the specified range.

  • Accuracy (as Recovery): Analyze samples spiked with known amounts of API at three concentration levels (e.g., 80%, 100%, 120%).

  • Precision:

    • Repeatability: Multiple injections of the same sample.

    • Intermediate Precision: Analysis performed by different analysts, on different days, with different equipment.

  • Limit of Quantitation (LOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

  • Robustness: Intentionally varying method parameters (e.g., pH ±0.2, Temperature ±5 °C, Flow Rate ±10%) to ensure the method remains reliable.

Conclusion

Developing a robust, stability-indicating HPLC method for a polar basic compound like 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine is a systematic process rooted in understanding the analyte's chemistry. By starting with a defined Analytical Target Profile, making informed choices on column and mobile phase, and rigorously challenging the method's specificity through forced degradation, we can establish a scientifically sound and reliable method. The final, optimized method, built upon a high-purity C18 column with a buffered, low-pH mobile phase, provides the necessary resolution, peak shape, and robustness for accurate purity testing in a regulated environment. This comprehensive approach ensures the generation of trustworthy data critical for drug development and quality control.

References

  • ICH. (2025, October 22).
  • AMSbiopharma. (2025, July 22).
  • YouTube. (2025, July 2). Understanding ICH Q2(R2)
  • ICH. (2023, November 30).
  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • PubChem. 4-methyl-5-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine.
  • AKJournals. (2004). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites.
  • Academia.edu.
  • ResearchGate. (2025, August 5). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites.
  • ResearchGate. (2016, February 8). (PDF)
  • Phenomenex. (2025, June 6).
  • Science.gov. stability-indicating hplc method: Topics by Science.gov.
  • Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I).
  • Phenomenex. Choosing the Right HPLC Column: A Complete Guide.
  • PubMed. (2019, October 15).
  • GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare.
  • Linklab. HPLC Column Selection Guide.
  • IJTSRD. (2019, June 22).
  • Waters.
  • Waters Blog. (2017, August 3). Infographic: What's the Best Column for Polar Compound Retention?.
  • LCGC International. (2020, November 11).
  • LCGC International. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
  • IJTSRD. (2021, September 15).
  • Chemsrc. (2025, August 25). 4-Methylthiazol-2-amine | CAS#:1603-91-4.
  • Biomedical Journal of Scientific & Technical Research. (2022, November 30).
  • MDPI. (2021, March 7).
  • SpringerLink. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in precli.
  • Asian Journal of Research in Chemistry. (2014, January). Forced Degradation Study: An Important Tool in Drug Development.
  • RSC Publishing. Development of an HPLC method for the determination of amines in a leukemia mouse model.
  • PubMed. (1998, September 25).
  • MDPI. (2024, March 27).
  • ChemSynthesis. (2025, May 20). 1,3-thiazol-2-amine.
  • ResearchGate. (2015, December 11). (PDF) Development and validation of an HPLC method for the simultaneous analysis of four imidazole antifungals in pharmaceutical dosage forms.
  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
  • Synthesis and pharmacological activity of imidazo[2,1-b][1][5][20]thiadiazole derivatives.

Sources

Comparative

A Senior Application Scientist's Guide to the Spectroscopic Characterization of Methylated Imidazole-Thiazole Isomers

Audience: Researchers, scientists, and drug development professionals. Objective: This guide provides an in-depth, objective comparison of spectroscopic techniques for the unambiguous characterization of methylated imida...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth, objective comparison of spectroscopic techniques for the unambiguous characterization of methylated imidazole-thiazole isomers. It emphasizes the causality behind experimental choices and integrates field-proven insights to establish self-validating analytical workflows.

Introduction: The Isomeric Challenge in Drug Discovery

Imidazole and thiazole scaffolds are cornerstones of medicinal chemistry, forming the core of numerous therapeutic agents due to their diverse biological activities.[1][2] Methylation of these heterocyclic systems is a common strategy in drug design to modulate potency, selectivity, and pharmacokinetic properties. However, this simple modification introduces a significant analytical challenge: the formation of isomers.

A methyl group can attach to various positions—nitrogen atoms within the imidazole ring or available carbon atoms on either ring—creating a set of constitutional isomers. These isomers, while possessing the same molecular weight, can exhibit drastically different biological activities and toxicological profiles. Therefore, their unambiguous identification is not merely an academic exercise but a critical step in drug development. This guide details an integrated spectroscopic workflow to confidently differentiate these challenging isomers.

Integrated Workflow for Isomer Characterization

A robust and efficient characterization strategy does not rely on a single technique but integrates data from multiple spectroscopic methods. The causality of this workflow is paramount: each step provides specific information that logically informs the next, minimizing ambiguity and maximizing confidence in the final structural elucidation.

Isomer_Characterization_Workflow cluster_0 Initial Assessment cluster_1 Definitive Structural Elucidation cluster_2 Confirmatory Analysis cluster_3 Final Validation start Isomeric Mixture ms Mass Spectrometry (ESI-HRMS) Confirm MW & Formula start->ms Hypothesis Generation nmr_1d 1D NMR ('H, 'C) Initial Fingerprinting ms->nmr_1d Structural Probes analysis Integrated Data Analysis ms->analysis nmr_2d 2D NMR (HMBC, HSQC) Connectivity Mapping nmr_1d->nmr_2d Resolve Ambiguity ir FT-IR Spectroscopy Functional Group Vibrations nmr_1d->ir uv UV-Vis Spectroscopy Electronic Transitions nmr_1d->uv nmr_2d->analysis Definitive Structure ir->analysis Vibrational Data uv->analysis Electronic Data result Unambiguous Isomer ID analysis->result

Caption: Integrated workflow for unambiguous isomer identification.

Mass Spectrometry (MS): The First Gatekeeper

Mass spectrometry is the logical starting point for analysis. Its primary role is to confirm the molecular weight and elemental composition, validating that the synthesized compounds are, in fact, isomers.

Expertise & Experience: For polar, nitrogen-containing heterocycles like imidazole-thiazole derivatives, Electrospray Ionization (ESI) is the preferred method due to its soft ionization nature, which typically yields a prominent protonated molecule [M+H]⁺. The key to differentiating isomers lies not in the initial mass measurement but in fragmentation analysis using tandem mass spectrometry (MS/MS).[3] While isomers are isobaric, their fragmentation pathways can differ based on the stability of the resulting fragment ions, providing the first clues to the methyl group's location.[4][5]

Comparative Data: N-methyl vs. C-methyl Isomers

FeatureN-Methyl Isomer (e.g., on Imidazole)C-Methyl Isomer (e.g., on Thiazole)Rationale
Primary Ion [M+H]⁺[M+H]⁺Identical molecular weight.
Key Fragmentation Potential loss of CH₂=NH or related fragments.More likely to show loss of a methyl radical (·CH₃).The C-CH₃ bond is typically weaker and more prone to homolytic cleavage than the N-CH₃ bond in the charged species.
Marker Ions Fragmentation often involves cleavage of the imidazole ring.Fragmentation may preserve the core heterocyclic rings but lose the substituent.The position of the methyl group dictates the most stable fragmentation pathways.[3][6]
Experimental Protocol: ESI-MS/MS Analysis
  • Sample Preparation: Dissolve the isomeric mixture or isolated isomer in a suitable solvent (e.g., methanol or acetonitrile/water with 0.1% formic acid) to a final concentration of 1-10 µg/mL. The acid aids in protonation for positive ion mode.

  • Instrument Calibration: Calibrate the mass spectrometer using a standard calibration solution to ensure high mass accuracy (<5 ppm).

  • Infusion: Infuse the sample directly into the ESI source at a flow rate of 5-10 µL/min.

  • Full Scan (MS1): Acquire a full scan spectrum (e.g., m/z 50-500) to identify the [M+H]⁺ ion. Confirm its mass with the theoretical exact mass.

  • Tandem MS (MS2): Select the [M+H]⁺ ion as the precursor for collision-induced dissociation (CID).

  • Collision Energy Ramp: Apply a ramp of collision energies (e.g., 10-40 eV) to generate a comprehensive fragmentation spectrum. This is a crucial step, as different isomers may require different energies for optimal fragmentation.

  • Data Analysis: Compare the resulting MS/MS spectra of the different isomers, looking for unique fragment ions or significant differences in the relative abundance of common fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Arbiter

While MS provides initial clues, NMR spectroscopy is the gold standard for the definitive structural elucidation of isomers. It provides direct evidence of the atomic connectivity and the chemical environment of each nucleus.

Expertise & Experience: Simply acquiring a proton (¹H) NMR is insufficient. A Senior Scientist knows that for unambiguous assignment, a suite of experiments including Carbon-13 (¹³C), and 2D correlation experiments like Heteronuclear Multiple Bond Correlation (HMBC) are non-negotiable. The HMBC experiment is the self-validating system here; it directly maps long-range (2-3 bond) correlations between protons and carbons, providing irrefutable proof of the methyl group's attachment point.

¹H and ¹³C NMR: The Chemical Shift Fingerprint

The position of the methyl group creates a distinct "fingerprint" in both the ¹H and ¹³C NMR spectra.

  • ¹H NMR: An N-methyl group's protons are typically found in the range of δ 3.7-4.0 ppm.[1] In contrast, a C-methyl group attached to an aromatic ring will be more shielded, appearing further upfield around δ 2.2-2.6 ppm. The electronic effect of the methyl group also causes subtle but measurable shifts in the remaining aromatic protons on the rings.

  • ¹³C NMR: The carbon of the methyl group itself provides a key signal. Furthermore, the carbon atom to which the methyl group is attached will experience a significant downfield shift (ipso effect), while adjacent carbons will show smaller shifts.

Comparative Data Table: Expected NMR Chemical Shifts (δ, ppm)

NucleusN-Methyl Isomer (on Imidazole)C-Methyl Isomer (on Thiazole)Causality of the Chemical Shift
Methyl ¹H ~3.8~2.4Protons on a methyl group attached to a nitrogen are deshielded compared to those on a carbon attached to an aromatic ring.
Methyl ¹³C ~35~15The electronegativity of nitrogen causes a significant downfield shift for the attached methyl carbon.
Imidazole Ring ¹H Protons on the imidazole ring will show characteristic shifts.[7]The methyl group on the thiazole ring has a weaker electronic effect on the distal imidazole protons.The position of the electron-donating methyl group alters the electron density distribution across the entire molecule.
Thiazole Ring ¹H The N-methyl group on the imidazole has a weaker electronic effect on the distal thiazole protons.The proton adjacent to the methyl group will be shifted.Proximity and electronic effects of the substituent.
2D NMR (HMBC): Unambiguous Connectivity

The HMBC experiment is the most powerful tool in this workflow. It reveals correlations between protons and carbons that are separated by two or three bonds.

  • For an N-methyl isomer: The protons of the N-CH₃ group will show a correlation to the two adjacent carbon atoms in the imidazole ring.

  • For a C-methyl isomer: The protons of the C-CH₃ group will show a strong correlation to the carbon it is directly attached to (a ³J coupling) and potentially to adjacent carbons.

This direct, through-bond correlation provides undeniable proof of the methylation site, satisfying the requirement for a self-validating protocol.

Experimental Protocol: NMR Analysis
  • Sample Preparation: Dissolve ~5-10 mg of the purified isomer in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. DMSO is often an excellent choice for these heterocycles due to its high solubilizing power.[8]

  • ¹H NMR Acquisition: Acquire a standard ¹H spectrum. Ensure adequate signal-to-noise.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This may require a longer acquisition time.

  • HMBC Acquisition: Set up a standard gradient-selected HMBC experiment. Optimize the delay for long-range couplings (typically set for a J-coupling of 8-10 Hz).

  • Data Processing & Analysis: Process the spectra using appropriate software. Analyze the ¹H and ¹³C spectra to assign initial shifts. Critically, analyze the HMBC spectrum to identify the key correlation from the methyl protons to the heterocyclic ring, confirming the point of attachment.

Vibrational & Electronic Spectroscopy: Confirmatory Evidence

Infrared (IR) and UV-Visible (UV-Vis) spectroscopy provide valuable, albeit less definitive, complementary data. They are excellent for confirming the presence of expected functional groups and observing the overall electronic structure.

Expertise & Experience: While these techniques will not independently identify the specific isomer, discrepancies between the expected and observed spectra can indicate an incorrect structural assignment from NMR or MS. For example, a significant shift in a C=N stretching frequency in the IR spectrum can corroborate a change in the electronic environment caused by methylation.[9][10] Similarly, a shift in the λmax in the UV-Vis spectrum can confirm that methylation has altered the conjugated π-electron system.[11][12]

Comparative Data Table: IR and UV-Vis

TechniqueN-Methyl IsomerC-Methyl IsomerRationale
FT-IR Absence of N-H stretch (if parent was unsubstituted imidazole). Unique fingerprint region vibrations.Presence of N-H stretch (if parent was unsubstituted imidazole). Different C-H bending modes for the methyl group.The position of the methyl group subtly alters the vibrational modes of the entire molecule.[13]
UV-Vis Minor shift in λmax compared to the parent C-methylated compound.Methyl group as an auxochrome may cause a small bathochromic (red) shift.The electronic effect of the methyl group on the chromophore influences the energy of π→π* transitions.
Experimental Protocols
  • Attenuated Total Reflectance (ATR) FT-IR:

    • Obtain a background spectrum of the clean ATR crystal.

    • Place a small amount of the solid sample directly on the crystal.

    • Acquire the sample spectrum (typically 16-32 scans at a resolution of 4 cm⁻¹).

    • Compare the fingerprint regions (1500-600 cm⁻¹) of the isomers.

  • UV-Vis Spectroscopy:

    • Dissolve the sample in a UV-transparent solvent (e.g., ethanol or acetonitrile) to a concentration that gives an absorbance between 0.1 and 1.0.

    • Use the same solvent to record a baseline.

    • Acquire the absorption spectrum from ~200 to 400 nm.

    • Identify the wavelength of maximum absorbance (λmax).

Conclusion

The spectroscopic characterization of methylated imidazole-thiazole isomers is a challenge that demands a multi-faceted and logical approach. A workflow initiated with Mass Spectrometry confirms the isomeric nature and provides initial fragmentation clues. This is followed by a comprehensive NMR analysis , where 1D spectra offer a fingerprint and 2D HMBC experiments provide the definitive, irrefutable evidence of the methylation site. Finally, FT-IR and UV-Vis spectroscopy serve as rapid, confirmatory techniques to validate the overall structure. By integrating these methods, researchers and drug developers can overcome the isomeric challenge with a high degree of confidence, ensuring the correct molecule proceeds through the discovery pipeline.

References

  • Jambut-Absil, A. C., Buxeraud, J., Claude, J., & Raby, C. (1987). Drugs derived from thiazole and imidazole or with nitrogen-carbon-sulphur or tertiary amino groups. Prediction of secondary antithyroid activity by UV/visible spectroscopy. Arzneimittelforschung, 37(7), 772-7. ([Link])

  • Spectroscopic Methods In Organic Chemistry. (n.d.). Chemistry Stack Exchange. ([Link])

  • Synthesis, characterization and in silico studies of novel multifunctional imidazole-thiazole hybrids with potent antimicrobial and anticancer properties. (2025, March 21). Scientific Reports. ([Link])

  • Lebedev, A. T., et al. (2017). Identification and interconversion of isomeric 4,5-functionalized 1,2,3-thiadiazoles and 1,2,3-triazoles in conditions of electrospray ionization. Journal of Pharmaceutical and Biomedical Analysis, 145, 333-340. ([Link])

  • Ghorab, M. M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1684. ([Link])

  • Establishing a Spectroscopic Analysis Procedure for Identifying the Molecular Structure of Organic Compounds to Enhance Chemistry Students' Problem-Solving Skills. (n.d.). Journal of Education and E-Learning Research. ([Link])

  • A Practical Introduction to Spectroscopy and Analysis for Undergraduate Organic Chemistry Laboratories. (n.d.). ResearchGate. ([Link])

  • Carbazole fluorophore with an imidazole/thiazole unit: contrasting stimuli-induced fluorescence switching, water-sensing and deep-blue AIE. (n.d.). Royal Society of Chemistry. ([Link])

  • Bansal, M. (2023). Organic spectroscopy: Principles of Organic Spectroscopy. Journal of Molecular and Organic Chemistry, 6(3), 65-67. ([Link])

  • Spectroscopic methods of analysis - Organic analysis II. (n.d.). UCLouvain. ([Link])

  • Synthesis and theoretical study of new imidazole derivatives dyes and their application in dye sensitized solar cells. (n.d.). IOPscience. ([Link])

  • Al-wsmani, M. F., et al. (2024). Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation. Molecules, 29(7), 1500. ([Link])

  • Experimental and theoretical spectroscopic parameters of imidazole. (n.d.). ResearchGate. ([Link])

  • H NMR study of 2-methylimidazole binding to cytochrome c: a comprehensive investigation of the role of the methyl substituent on the ligand binding affinity and heme electronic structure in imidazole–cytochrome c complexes. (n.d.). Royal Society of Chemistry. ([Link])

  • Stephens, S. L., et al. (2021). Noncovalent Interactions in the Molecular Geometries of 4-Methylthiazole···H2O and 5-Methylthiazole···H2O Revealed by Microwave Spectroscopy. The Journal of Physical Chemistry A, 125(3), 847-854. ([Link])

  • Variation of UV-vis absorption for imidazoles 7–9 with increase in the... (n.d.). ResearchGate. ([Link])

  • H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. (n.d.). ResearchGate. ([Link])

  • Al-Harthy, T. S., et al. (2019). Spectroscopic characterization, crystallographic elucidation and DFT investigation of 5-fluoro-6-(4-methylpiperazin-1-yl)benzo[d]thiazol-2-amine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 207, 137-146. ([Link])

  • A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their... (2023). RSC Advances, 13, 34534-34555. ([Link])

  • Imidazothiazole and related heterocyclic systems. Synthesis, chemical and biological properties. (n.d.). CONICET Digital. ([Link])

  • Alei, M., & Wageman, W. E. (1979). 15N NMR shifts for imidazole and 1-methyl imidazole in CH2Cl2 relative to aqueous solution. Tetrahedron Letters, 20(1), 667-670. ([Link])

  • Synthesis and characterization of some thiazole rings derived from theophylline and study of their antibacterial activity. (2025, July 30). Journal of the Serbian Chemical Society. ([Link])

  • Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. (2023). Molecules, 28(3), 977. ([Link])

  • Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. (n.d.). ResearchGate. ([Link])

  • Infrared spectroscopic comparison of metal complexes of imidazole and structurally related compounds. (n.d.). K-State Research Exchange. ([Link])

  • Synthesis and Biological Evaluation of Some Substituted Phenylthiazolylnaphthylmethanone Derivatives. (2023). International Journal of Chemical Sciences, 21(2). ([Link])

  • Rocha, J. A., et al. (2018). Computational quantum chemistry, molecular docking, and ADMET predictions of imidazole alkaloids of Pilocarpus microphyllus with schistosomicidal properties. PLOS ONE, 13(6), e0198475. ([Link])

  • Role of C2 methylation and anion type on the physicochemical and thermal properties of imidazolium-based ionic liquids. (2022). Arabian Journal of Chemistry, 15(8), 104001. ([Link])

  • Mass-spectrometric study of isomeric 5-amino-1,2,3-thiadiazoles and 5-mercapto-1,2,3-triazoles. (1987). OSTI.GOV. ([Link])

  • The FT-IR spectra of N-methylimidazole, [C4(MIm)2]·2Cl and [C4(MIm)2]·2HSO4. (n.d.). ResearchGate. ([Link])

  • New Imidazole Derivatives: Synthesis, Spectroscopic Characterization, DFT, Biological Activities, and In Silico Study. (2023). ResearchGate. ([Link])

  • A Review on Biological Activity of Imidazole and Thiazole Moieties and their Derivatives. (n.d.). SciSpace. ([Link])

  • Thiazoles: iii. Infrared spectra of methylthiazoles. (n.d.). ResearchGate. ([Link])

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine

Executive Summary & Risk Philosophy Handling 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine requires a shift in mindset from "compliance" to "containment."[1] As a heterocyclic scaffold combining thiazole and imidazol...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Risk Philosophy

Handling 4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine requires a shift in mindset from "compliance" to "containment."[1] As a heterocyclic scaffold combining thiazole and imidazole rings, this compound shares structural homology with several kinase inhibitors and bioactive agents.

The Core Directive: Treat this compound not just as a chemical irritant, but as a potential bioactive modulator . In drug discovery, intermediates with this specific bi-heteroaryl amine motif are often designed to interact with biological targets (e.g., enzymes, receptors) at micromolar or nanomolar concentrations.

Standard Hazard Profile (GHS Classification Estimate):

  • Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (H302, H312, H332) - Assume Category 3 for conservative safety.

  • Irritation: Skin (H315), Eye (H319), Respiratory (H335).[2]

  • Sensitization: Potential skin sensitizer (common in aminothiazoles).

The PPE Defense System

The following Personal Protective Equipment (PPE) protocol is designed as a redundant barrier system . We do not rely on a single layer of protection.

A. Respiratory Protection (The Primary Barrier)
  • Engineering Control (Mandatory): All open handling of the solid powder must occur inside a certified Chemical Fume Hood or a Powder Containment Enclosure.

    • Target Face Velocity: 0.5 m/s (100 fpm) ± 20%.

  • PPE Overlay:

    • Solid State: If working outside a hood (strongly discouraged) or during spill cleanup, use a Full-Face Air-Purifying Respirator (APR) with P100 (HEPA) cartridges.

    • Why? N95 masks do not seal against the face sufficiently to protect against fine pharmaceutical dusts that can act as sensitizers.

B. Dermal Protection (The Permeation Barrier)

Amines and heterocycles can permeate standard nitrile gloves. We utilize a Double-Gloving Protocol with breakthrough time awareness.

LayerMaterialThicknessFunction
Inner Nitrile (High Dexterity)4 mil (0.10 mm)Acts as a second skin; white/bright color preferred to show contamination.
Outer Nitrile (Extended Cuff)5-8 mil (0.12+ mm)Primary chemical barrier; covers lab coat wrist cuffs.
Body Tyvek® Lab CoatN/ANon-woven material prevents powder entrapment (unlike cotton).
  • Change Schedule: Replace outer gloves immediately upon splash or every 60 minutes of continuous handling.

C. Ocular Protection[3][4]
  • Standard: Chemical Splash Goggles (Indirect Vent).

  • Why not safety glasses? Fine powders drift. Safety glasses allow airflow (and dust) around the lenses. Goggles provide a sealed environment.

Operational Workflow: Step-by-Step

Phase 1: Preparation & Weighing

Objective: Transfer solid without aerosolization.

  • Static Control: Heterocyclic amines are often electrostatic. Use an anti-static gun or ionizer bar inside the balance enclosure before opening the vial.

  • The "Closed Transfer" Heuristic:

    • Never pour the powder.

    • Use a disposable anti-static spatula.

    • Weigh directly into the destination vessel (e.g., a tared scintillation vial), not onto weighing paper.

  • Decontamination: Wipe the exterior of the stock vial with a chemically compatible solvent (Ethanol or Methanol) inside the hood before returning it to storage.

Phase 2: Solubilization

Objective: Dissolve compound for assay/synthesis.

  • Solvent Choice: DMSO (Dimethyl sulfoxide) is the standard vehicle.

  • Risk: DMSO is a penetrant carrier. It will carry the toxic compound through intact skin.

  • Protocol:

    • Add solvent slowly down the side of the vessel.

    • Vortex only with the cap tightly sealed.

    • Critical Check: Invert the vial to check for leaks before removing it from the fume hood.

Phase 3: Waste & Disposal
  • Solid Waste: Dispose of contaminated gloves, spatulas, and weigh boats into a "Hazardous Solid Waste" bin (often yellow or red bag) specifically designated for cytotoxic/bioactive agents.

  • Liquid Waste: Segregate into "Basic Organic Waste" (due to the amine). Do not mix with oxidizers (e.g., Nitric Acid, Peroxides) as aminothiazoles can react exothermically or form unstable intermediates.

Visualizing the Safety Logic

The following diagram illustrates the decision matrix for handling this compound based on its physical state.

PPE_Decision_Matrix Start Start: Risk Assessment State_Check Determine Physical State Start->State_Check Solid Solid / Powder State_Check->Solid Dry Compound Liquid Solution (DMSO/MeOH) State_Check->Liquid Dissolved Eng_Control_S Engineering Control: Fume Hood / Powder Enclosure Solid->Eng_Control_S PPE_Solid PPE Req: Double Nitrile + Goggles + Tyvek (Resp: P100 if spill) Eng_Control_S->PPE_Solid Action_Solid Action: Anti-static Weighing PPE_Solid->Action_Solid Disposal Disposal: Segregated Hazardous Waste Action_Solid->Disposal Eng_Control_L Engineering Control: Fume Hood (Vapor) Liquid->Eng_Control_L PPE_Liquid PPE Req: Double Nitrile (Change often) + Safety Glasses Eng_Control_L->PPE_Liquid Action_Liquid Action: Pipetting / Dilution PPE_Liquid->Action_Liquid Action_Liquid->Disposal

Caption: Operational decision tree for selecting engineering controls and PPE based on the physical state of the aminothiazole derivative.

Emergency Response (Self-Validating Protocols)

Scenario A: Powder Spill (>100 mg) inside Hood
  • Stop: Do not attempt to wipe immediately. Wiping spreads powder.

  • Cover: Gently lay a solvent-dampened paper towel (Ethanol) over the spill to prevent aerosolization.

  • Clean: Wipe inwards towards the center of the spill.

  • Validate: Inspect the surface under UV light (many thiazoles fluoresce) or wipe with a white swab to ensure no residue remains.

Scenario B: Skin Exposure (Glove Breach)
  • Remove: Peel off the outer glove immediately.

  • Inspect: Check the inner glove. If compromised, remove it.[1][3]

  • Wash: Wash hands with soap and water for 15 minutes.

    • Contraindication: Do NOT use alcohol or organic solvents on the skin; this increases the permeability of the skin to the remaining chemical.

References

  • PubChem CID 16227799 . 4-methyl-5-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine (Analogous Structure Safety Data). National Library of Medicine. [Link]

  • OSHA Standard 1910.1450 . Occupational exposure to hazardous chemicals in laboratories.[4][5] United States Department of Labor. [Link][4]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory . Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

  • ECHA (European Chemicals Agency) . Guidance on the compilation of safety data sheets. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine
Reactant of Route 2
4-(1-methyl-1H-imidazol-2-yl)-1,3-thiazol-2-amine
© Copyright 2026 BenchChem. All Rights Reserved.